1,4-DI-O-Benzylidene-DL-ribitol

• CAS: 5348-90-3

Core Science & Biosynthesis

Crystal Structure and Stereochemistry of 1,4-Di-O-Benzylidene-DL-ribitol: A Comprehensive Technical Guide

Executive Summary

The intersection of supramolecular chemistry and pharmacognosy has recently highlighted a fascinating class of acetalized sugar alcohols. Among these, 1,4-Di-O-Benzylidene-DL-ribitol has emerged not only as a structural analog to known low-molecular-weight gelators (LMWGs) but also as a bioactive phytocompound. Recently identified via GC-MS in the methanolic extracts of Vitex negundo leaves, this compound demonstrates significant transcriptional regulation of apoptosis in colorectal cancer (HCT-116) cell lines 1.

This whitepaper provides an in-depth analysis of its stereochemical architecture, crystallographic behavior, and self-validating experimental workflows required for its isolation and characterization.

Stereochemical Architecture & Symmetry Breaking

To understand the stereochemistry of 1,4-Di-O-Benzylidene-DL-ribitol, one must first examine its precursor. Ribitol is a five-carbon acyclic sugar alcohol (pentane-1,2,3,4,5-pentol). In its native state, ribitol is a meso compound ; it possesses an internal plane of symmetry (achiral) despite having stereocenters at C2, C3, and C4.

The nomenclature "1,4-Di-O-benzylidene" refers to the functionalization of the ribitol backbone with two benzylidene acetal groups.

• Symmetry Breaking: The acetalization of ribitol under thermodynamic control typically bridges the 1,3 and 2,4 hydroxyl groups, forming two fused six-membered 1,3-dioxane rings. Because the substitution is asymmetric relative to the carbon chain, the internal plane of symmetry is destroyed.

• The "DL" Designation: Since the starting material (meso-ribitol) and the reagents (benzaldehyde) are achiral, the resulting chiral di-acetal must form as a 50:50 racemic mixture. Thus, the "DL" designation accurately reflects that the compound exists as an equimolar mixture of D- and L- enantiomers.

Crystallographic & Supramolecular Properties

Benzylidene alditols are notoriously difficult to crystallize because they strongly prefer to self-assemble into supramolecular gels in organic solvents . However, when single crystals are successfully grown, X-ray diffraction (XRD) reveals a highly conserved structural motif:

• The "Butterfly" Conformation: The two fused dioxane rings form a rigid core. To minimize 1,3-diaxial steric clashes, the bulky phenyl rings of the benzylidene groups are forced into equatorial positions 2.

• Hydrogen Bonding Network: The C5 position retains a free primary hydroxyl group. This -OH acts as both a hydrogen bond donor and acceptor, creating an infinite 1D hydrogen-bonded chain along the crystallographic axis.

• π-π Stacking: The equatorial phenyl rings interlock with adjacent molecules, providing Van der Waals stabilization that drives the formation of rigid, twisted nanofibrils (typically 15–21 nm in diameter) when in the gel state .

Self-Validating Experimental Workflows

To ensure scientific integrity, the isolation and structural elucidation of 1,4-Di-O-Benzylidene-DL-ribitol must follow self-validating protocols.

Protocol 1: Extraction and GC-MS Profiling

• Step 1: Methanolic Extraction: Macerate Vitex negundo leaves in 100% methanol for 48 hours.

  • Causality: Methanol is chosen because its polarity is perfectly suited to disrupt the plant cell wall while solubilizing both highly polar flavonoids and moderately non-polar benzylidene acetals.

• Step 2: Rotary Evaporation & Reconstitution: Concentrate the extract under reduced pressure at 40°C, then reconstitute in GC-grade hexane/ethyl acetate.

• Step 3: GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS).

  • Self-Validation Check: The presence of the compound is validated by specific electron ionization (EI) fragmentation patterns. Look for the characteristic m/z 91 (tropylium ion) and m/z 107 (benzyloxy cation) , which mathematically confirm the presence of the benzylidene rings against the alditol backbone.

Protocol 2: Single-Crystal Growth and XRD Analysis

• Step 1: Binary Solvent Dissolution: Dissolve the isolated compound in a 1:4 mixture of ethyl acetate and hexane.

  • Causality: Benzylidene alditols are potent gelators. Using a binary solvent system keeps the concentration strictly below the Critical Gelation Concentration (CGC). This prevents rapid supersaturation and fibrillar entanglement, forcing the system into the crystalline regime.

• Step 2: Controlled Evaporation: Allow the solvent to evaporate slowly at a constant 20°C in a vibration-free environment for 7–14 days.

• Step 3: X-Ray Diffraction: Mount the resulting crystal on a diffractometer.

  • Self-Validation Check: The solved structure must show a centrosymmetric space group (e.g., P2₁/c or Pbca). If the space group is non-centrosymmetric, the "DL" racemate hypothesis is invalidated, indicating an enantiopure contamination.

Fig 1: Self-validating workflow for the isolation and stereochemical characterization of the compound.

Biological Efficacy: Transcriptional Regulation in Oncology

Beyond its structural elegance, 1,4-Di-O-Benzylidene-DL-ribitol acts as a potent biological modulator. Recent in vitro studies utilizing HCT-116 colon cancer cell lines demonstrate that extracts containing this compound exhibit profound anti-proliferative effects 1.

Mechanism of Action: Transcriptome analysis reveals that the compound transcriptionally regulates genes associated with the WNT signaling pathway . By inhibiting WNT, it prevents the downstream translocation of β-catenin, triggering cell cycle arrest at the G2/M phase and upregulating pro-apoptotic genes. Flow cytometry validates this, showing significant shifts toward early (28.6%) and late (18.5%) apoptosis in treated cells 1.

Fig 2: Mechanism of action showing WNT pathway inhibition and apoptosis induction in HCT-116 cells.

Quantitative Data Summary

The following table synthesizes the structural, crystallographic, and biological data parameters for the compound:

Parameter	Value / Description
IUPAC / Common Name	1,4-Di-O-Benzylidene-DL-ribitol
Precursor Stereochemistry	meso-Ribitol (Achiral)
Product Stereochemistry	DL-Racemate (Chiral due to asymmetric acetalization)
Acetal Ring Size	6-membered (fused 1,3-dioxane motifs)
Primary Intermolecular Force	C5-OH Hydrogen bonding & Phenyl π-π stacking
Self-Assembly Morphology	Rigid twisted nanofibrils (15–21 nm diameter)
Key Apoptotic Markers	Early (28.6%) and Late (18.5%) Apoptosis in HCT-116
Targeted Biological Pathway	WNT Signaling Cascade

References

• Title: The phytochemicals present in Vitex negundo leaf extract transcriptionally regulates colorectal cancer: An In vitro study using HCT-116 cells Source: Indian Journal of Biochemistry and Biophysics / ResearchGate URL: [Link]

• Title: NMR Characterization of the Formation Kinetics and Structure of Di-O-Benzylidene Sorbitol Gels Self-Assembled in Organic Solvents Source: National Institute of Standards and Technology (NIST) / Langmuir URL: [Link]

• Title: Conformation and supramolecular arrangement of 1,3:2,4-dibenzyli-dene-D-sorbitol in solution and in single crystals Source: ChemRxiv URL: [Link]

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• 2. chemrxiv.org [chemrxiv.org]

Topic: The Strategic Role of 1,4-di-O-Benzylidene-DL-ribitol in Carbohydrate Synthesis Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: From Symmetry to Chirality

In the intricate field of synthetic organic chemistry, the ability to construct enantiomerically pure molecules is paramount, particularly in drug discovery where stereochemistry dictates biological activity.[1][2] The synthesis of complex chiral targets often relies on a pool of readily available, enantiopure starting materials known as chiral building blocks.[3][][5] A particularly elegant strategy in this domain is the conversion of achiral, symmetrical starting materials into valuable chiral synthons. This guide focuses on one such powerful transformation: the use of DL-ribitol, an achiral pentose alcohol, as a progenitor for chiral C3 building blocks, a journey made possible by the strategic application of benzylidene acetal protecting groups.[6][7] We will dissect the role of a key intermediate, 1,4-di-O-benzylidene-DL-ribitol , and illuminate the synthetic pathways it unlocks.

The Synthetic Challenge: Differentiating the Indistinguishable in DL-Ribitol

DL-Ribitol is a five-carbon sugar alcohol with five hydroxyl groups. Its achiral nature stems from a plane of symmetry passing through the central C3 carbon. This symmetry, while simple, presents a significant challenge for the synthetic chemist: how to perform selective reactions on its hydroxyl groups to break this symmetry and generate useful, stereochemically defined products.

Direct, selective functionalization is often impossible. The solution lies in protection chemistry. By reacting ribitol with benzaldehyde, we can form cyclic benzylidene acetals, which mask pairs of hydroxyl groups.[8] While several isomeric dibenzylidene acetals can form, the isolation and utilization of the C2-symmetric 1,4-di-O-benzylidene derivative provides a crucial strategic advantage for subsequent transformations.

Synthesis and Isolation of 1,4-di-O-Benzylidene-DL-ribitol

The formation of benzylidene acetals is a classic, acid-catalyzed reaction between a diol and benzaldehyde. In the case of ribitol, the reaction yields a mixture of isomers, necessitating a robust purification strategy.

Experimental Protocol: Synthesis

Objective: To synthesize and isolate 1,4-di-O-benzylidene-DL-ribitol from DL-ribitol.

Materials:

• DL-Ribitol

• Benzaldehyde (freshly distilled)

• Anhydrous Zinc Chloride (ZnCl₂) or Concentrated Sulfuric Acid (H₂SO₄)

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Methodology:

• Reaction Setup: In a 250 mL round-bottom flask, suspend DL-ribitol (1.0 eq) in an excess of freshly distilled benzaldehyde (3.0-4.0 eq). The excess benzaldehyde serves as both reactant and solvent.

• Catalysis: Add a catalytic amount of anhydrous ZnCl₂ (approx. 0.2 eq) or a few drops of concentrated H₂SO₄.

  • Expertise & Experience: Zinc chloride is a mild Lewis acid catalyst that promotes the formation of the acetal by activating the benzaldehyde carbonyl group. Concentrated sulfuric acid is a stronger Brønsted acid catalyst but can lead to more side products if not used sparingly.

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the polar ribitol spot.

• Quenching & Workup: Once the reaction is complete, add CH₂Cl₂ to dilute the mixture. Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until effervescence ceases. This neutralizes the acid catalyst.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent and excess benzaldehyde under reduced pressure (high vacuum may be required). This yields a crude mixture of dibenzylidene isomers as a white or off-white solid.

• Purification by Fractional Crystallization:

  • Dissolve the crude solid in a minimal amount of hot methanol.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath. Different isomers will crystallize at different rates and temperatures due to differences in their crystal packing and solubility.

  • The desired 1,4-di-O-benzylidene-DL-ribitol isomer can be selectively crystallized and isolated by filtration. Multiple recrystallization steps may be necessary to achieve high purity.

  • Trustworthiness: This purification method is self-validating. The purity of each crystalline fraction can be readily assessed by TLC and melting point analysis. A sharp melting point is indicative of a pure compound.

The Core Strategy: Desymmetrization via Oxidative Cleavage

With the pure, C2-symmetric 1,4-di-O-benzylidene-DL-ribitol in hand, the stage is set for the key transformation. The molecule possesses a free vicinal diol at the C2 and C3 positions. This diol is the target for oxidative cleavage, a reaction that will break the C2-C3 bond and split the five-carbon backbone into two smaller, functionalized, and—most importantly—chiral fragments.

The Synthetic Workflow

The overall process can be visualized as a logical sequence of protection, cleavage, and functionalization, turning a simple achiral molecule into high-value chiral synthons.

Caption: From achiral ribitol to valuable chiral building blocks.

Experimental Protocol: Oxidative Cleavage

Objective: To cleave the C2-C3 diol of 1,4-di-O-benzylidene-DL-ribitol to generate a protected glyceraldehyde derivative.

Materials:

• 1,4-di-O-benzylidene-DL-ribitol

• Sodium periodate (NaIO₄)

• Tetrahydrofuran (THF)

• Water

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel

Methodology:

• Reaction Setup: Dissolve 1,4-di-O-benzylidene-DL-ribitol (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio) in a round-bottom flask.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add solid sodium periodate (NaIO₄, approx. 1.1-1.2 eq) portion-wise over 15 minutes.

  • Expertise & Experience: Sodium periodate is a mild and selective oxidant for vicinal diols.[9] The reaction is typically clean and high-yielding. Lead tetraacetate is an alternative but is more toxic. The reaction is run at 0 °C to control the reaction rate and minimize potential side reactions or over-oxidation of the resulting aldehyde.

• Reaction: Stir the mixture at 0 °C and allow it to slowly warm to room temperature over 2-3 hours. Monitor the consumption of the starting material by TLC.

• Workup: Upon completion, a white precipitate of sodium iodate will have formed. Filter the reaction mixture through a pad of Celite to remove the inorganic salts, washing the pad with CH₂Cl₂.

• Extraction: Transfer the filtrate to a separatory funnel. Add water to dissolve any remaining salts and extract the aqueous layer with CH₂Cl₂ (3x).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Caution: The product, a protected glyceraldehyde, is an aldehyde and can be sensitive. Avoid excessive heating during concentration.

• Purification: The crude product is often clean enough for subsequent steps. If necessary, it can be purified by flash column chromatography on silica gel.

  • Trustworthiness: The success of this protocol is validated by the clear disappearance of the starting material spot on TLC and the appearance of a new, less polar product spot. The resulting aldehyde can be confirmed by ¹H NMR spectroscopy, observing the characteristic aldehyde proton signal around 9.7 ppm.

Applications in Drug Discovery and Synthesis

The product of the oxidative cleavage, (R)-2,3-O-benzylidene-glyceraldehyde, is an exceptionally versatile chiral C3 building block. Its aldehyde and protected diol functionalities allow for a vast array of subsequent transformations.

• Synthesis of L-Sugars: This glyceraldehyde derivative serves as a common starting point for the synthesis of rare L-sugars. Chain extension reactions (e.g., Wittig, Horner-Wadsworth-Emmons, or Henry reactions) at the aldehyde position, followed by stereoselective modifications and deprotection, can build up the carbon backbone to access L-ribose, L-xylose, and other important pentoses and hexoses.[10][11]

• Nucleoside Analogues: In antiviral and anticancer drug development, modified sugars are often incorporated into nucleoside analogues to enhance efficacy or metabolic stability.[12][13] The chiral glyceraldehyde synthon can be elaborated into these modified sugar moieties before being coupled to a nucleobase.

• Polyhydroxylated Natural Products: Many natural products feature polyol chains with defined stereochemistry. This C3 building block provides a reliable starting point for the iterative construction of these complex structures.

Conclusion

1,4-di-O-Benzylidene-DL-ribitol serves as a pivotal intermediate in a powerful synthetic strategy that embodies chemical elegance: the creation of valuable, enantiomerically pure building blocks from a simple, inexpensive, and achiral precursor. By leveraging the principles of protecting group chemistry and selective bond cleavage, researchers can efficiently break the inherent symmetry of DL-ribitol. The resulting chiral synthons are indispensable tools for professionals in drug discovery and natural product synthesis, enabling the construction of complex molecular architectures with precise stereochemical control. This guide demonstrates that a deep understanding of reaction mechanisms and strategic planning can transform seemingly simple molecules into keystones of modern synthetic chemistry.

References

• Title: Regioselective reductive openings of 4,6-benzylidene acetals: synthetic and mechanistic aspects Source: PubMed URL: [Link]

• Title: Systematic Study of Regioselective Reductive Ring-Opening Reactions of 4,6-O-Halobenzylidene Acetals of Glucopyranosides Source: The Journal of Organic Chemistry URL: [Link]

• Title: Benzylidene Acetals Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of differentially protected ribitol derivatives from 3,4-O-benzylidene-D-ribono-1,5-lactone Source: ResearchGate URL: [Link]

• Title: Acceleration and Deceleration Factors on the Hydrolysis Reaction of 4,6-O-Benzylidene Acetal Group Source: The Journal of Organic Chemistry URL: [Link]

• Title: A Selective Ring Opening Reaction of 4,6-O-Benzylidene Acetals in Carbohydrates Using Trialkylsilane Derivatives. Source: ResearchGate URL: [Link]

• Title: Synthesis of Chiral Building Blocks for Use in Drug Discovery Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis of chiral building blocks for use in drug discovery Source: PubMed URL: [Link]

• Title: The Synthesis of Certain Benzylidene Derivatives of D-Ribose and Ribitol Source: The Journal of Organic Chemistry URL: [Link]

• Title: Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides Source: PMC (PubMed Central) URL: [Link]

• Title: Convenient synthesis of 1,4-dideoxy-1,4-imino-D-ribitol from D-ribose Source: Tokai University URL: [Link]

• Title: Synthesis of Chiral Building Blocks for Use in Drug Discovery Source: ResearchGate URL: [Link]

• Title: Convenient Synthesis of 1,4-Dideoxy-1,4-imino-D-ribitol from D-Ribose Source: ResearchGate URL: [Link]

• Title: Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides Source: ResearchGate URL: [Link]

• Title: Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies Source: PMC (PubMed Central) URL: [Link]

• Title: Protecting Groups at the Anomeric Position of Carbohydrates: Strategies and Applications in Carbohydrate Chemistry Source: ResearchGate URL: [Link]

• Title: Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy Source: MPG.PuRe URL: [Link]

• Title: Benzylidene protection of diol Source: Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf URL: [Link]

• Title: 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and its derivatives Source: RSC Publishing URL: [Link]

• Title: Ribitol phosphate and therapeutic strategy of muscular dystrophy Source: Glycoforum URL: [Link]

• Title: Oxidative Cleavage of Fatty Acid Derivatives for Monomer Synthesis Source: MDPI URL: [Link]

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Mechanisms of Benzylidene Acetal Formation on DL-Ribitol: A Technical Guide

Executive Summary

The selective protection of polyols is a cornerstone of complex carbohydrate and alditol synthesis. Benzylidene acetals are highly versatile protecting groups, capable of simultaneously masking 1,3-diols (forming 1,3-dioxane rings) or 1,2-diols (forming 1,3-dioxolane rings). When applied to DL-ribitol—a symmetric pentitol frequently utilized in the synthesis of nucleoside analogs and glycosidase inhibitors—the acetalization process is governed by a strict interplay of kinetic and thermodynamic parameters[1]. This whitepaper provides an in-depth mechanistic analysis of benzylidene acetal formation on DL-ribitol, detailing the causality behind regioisomer distribution, oxocarbenium intermediate dynamics, and field-proven, self-validating experimental protocols.

Mechanistic Causality: Kinetic vs. Thermodynamic Control

The reaction between DL-ribitol and benzaldehyde (or benzaldehyde dimethyl acetal) under acidic conditions is a reversible, equilibrium-driven process. The regioselectivity of the final product is dictated by the Hann-Hudson rules of acetal stability, which state that alditols thermodynamically favor the formation of six-membered 1,3-dioxane rings over five-membered 1,3-dioxolane rings, provided that 1,3-syn-diaxial interactions can be minimized[2].

The Oxocarbenium Pathway

The formation of the acetal linkage proceeds via a highly reactive oxocarbenium ion intermediate[3]. The step-by-step causality is as follows:

• Electrophilic Activation: The carbonyl oxygen of benzaldehyde is protonated by a Brønsted acid (e.g., p -Toluenesulfonic acid, TsOH) or activated by a Lewis acid (e.g., ZnCl2​ ).

• Nucleophilic Attack: A hydroxyl group of DL-ribitol (typically the less sterically hindered primary OH-1 or secondary OH-2/OH-4) attacks the activated carbonyl, forming a transient hemiacetal.

• Water Elimination: Protonation of the hemiacetal hydroxyl leads to the elimination of water, generating a resonance-stabilized oxocarbenium ion.

• Intramolecular Cyclization: A neighboring hydroxyl group attacks the oxocarbenium carbon to close the ring.

Under kinetic control (low temperatures, short reaction times), a complex mixture of 1,2- and 2,3-O-benzylidene (1,3-dioxolane) derivatives forms rapidly due to the proximity of adjacent hydroxyls[2]. However, under thermodynamic control (elevated temperatures, extended reaction times), these kinetic products undergo acid-catalyzed ring-opening and recyclize into the more stable 2,4-O-benzylidene-DL-ribitol[4]. The 2,4-acetal forms a 1,3-dioxane chair conformation where the bulky phenyl group occupies an equatorial position, significantly relieving steric strain[5].

Mechanistic pathway of benzylidene acetal formation via an oxocarbenium ion.

Quantitative Data: Isomer Stability and Validation

The structural elucidation of these regioisomers relies heavily on 1H -NMR spectroscopy. The chemical shift of the acetal proton is highly diagnostic of the ring size. 1,3-Dioxane rings generally exhibit acetal proton shifts further upfield compared to their 1,3-dioxolane counterparts due to differences in ring strain and magnetic anisotropy.

Derivative	Ring Size	Thermodynamic Stability	Diagnostic 1H -NMR Acetal Shift (ppm)
2,3-O-Benzylidene-DL-ribitol	5-membered (1,3-Dioxolane)	Low (Kinetic Product)	~5.80 - 6.00
2,4-O-Benzylidene-DL-ribitol	6-membered (1,3-Dioxane)	High (Thermodynamic Product)	~5.40 - 5.60
1,3:2,4-Di-O-benzylidene-DL-ribitol	Dual 6-membered	Very High	~5.50 (Two overlapping singlets)

Self-Validating Experimental Protocol

To synthesize the thermodynamically stable 2,4-O-benzylidene-DL-ribitol, the experimental design must force the equilibrium toward the 1,3-dioxane product while preventing the reverse hydrolysis during isolation. The following protocol operates as a self-validating system: the transition from kinetic to thermodynamic control is confirmed in real-time via Thin-Layer Chromatography (TLC), and a mandatory basic quench locks the final state.

Step-by-Step Methodology: Synthesis of 2,4-O-Benzylidene-DL-ribitol

• Solubilization: Suspend DL-ribitol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Causality: Ribitol is highly polar and insoluble in standard non-polar organic solvents; DMF ensures a homogenous reaction mixture.

• Reagent Addition: Add benzaldehyde (1.1 eq) and a catalytic amount of anhydrous TsOH (0.1 eq). Causality: TsOH acts as a Brønsted acid to generate the necessary oxocarbenium intermediate without coordinating to the diols (unlike Lewis acids like ZnCl2​ , which can alter regioselectivity)[5].

• Thermodynamic Equilibration: Stir the reaction mixture at 50°C under an inert argon atmosphere for 16-24 hours. Causality: Elevated heat provides the activation energy required to overcome the barrier for ring-opening of the initial kinetic 1,3-dioxolane products, funneling the material into the stable 2,4-O-benzylidene thermodynamic sink[2].

• Real-Time Validation (TLC): Monitor the reaction using TLC (Hexane/EtOAc 1:1). Validation: The initial multiple spots (kinetic isomers) will gradually converge into a single, dominant UV-active spot with a higher Rf​ value.

• Basic Quench (Critical Step): Once equilibrium is reached, cool the mixture to 0°C and immediately add Triethylamine ( Et3​N ) or saturated aqueous NaHCO3​ until the pH is ~8. Causality: Acetal linkages are highly labile in acidic aqueous environments. Neutralizing the acid catalyst before aqueous workup prevents the reversion of the product back to free ribitol and benzaldehyde.

• Isolation: Extract the aqueous layer with Ethyl Acetate. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography to yield the pure 2,4-O-benzylidene-DL-ribitol.

Step-by-step experimental workflow for the thermodynamic acetalization of DL-ribitol.

References

• Kinetic benzylidenation. Part II.
• Clarifying the Use of Benzylidene Protecting Group for D-(+)
• Synthesis of Sugars From D-Ribonolactone. II.
• Source: ethernet.edu.
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Protocols & Analytical Methods

Application Note: Advanced Utilization of 1,4-Di-O-Benzylidene-DL-Ribitol in Asymmetric Synthesis

Target Audience: Synthetic Chemists, Catalysis Researchers, and Drug Development Professionals Focus: Chiral Scaffold Resolution, Ligand Design, and Transition-Metal Catalyzed Asymmetric Hydrogenation

Mechanistic Rationale & Chemical Logic

The development of highly enantioselective transition-metal catalysts relies heavily on the structural rigidity and modularity of chiral ligands. While naturally occurring chiral pool molecules (like tartaric acid or BINOL) are ubiquitous, carbohydrate-derived polyols offer an unparalleled density of stereocenters.

Ribitol is inherently a meso-pentitol (pentane-1,2,3,4,5-pentol), possessing a plane of symmetry that renders it achiral. However, global protection via bis-acetalization to form 1,4-Di-O-benzylidene-DL-ribitol (typically manifesting as the 1,2:3,4-di-O-benzylidene stereoisomers) breaks this symmetry, generating a racemic mixture of chiral conformers.

The Causality of Scaffold Design

• Conformational Locking: The incorporation of two benzylidene acetals masks four of the five hydroxyl groups and forces the flexible ribitol backbone into a rigid, fused-ring conformation. This rigidity is critical; flexible ligands dissipate chiral information, whereas rigid scaffolds project steric bulk (the phenyl rings of the benzylidene groups) directly into the coordination sphere of the metal catalyst [1].

• Desymmetrization Potential: The racemic nature of the bis-acetal provides an excellent substrate for enzymatic kinetic resolution, allowing researchers to isolate both enantiomers (D- and L-derivatives) from a single, inexpensive racemic starting material [2].

• Site-Specific Functionalization: The single unprotected primary hydroxyl group at the C5 position serves as an exclusive synthetic handle. This prevents over-functionalization and allows for precise phosphitylation to generate bulky phosphoramidite or phosphite ligands [3].

Experimental Workflow & Logical Relationships

The following workflow illustrates the transformation of the racemic ribitol scaffold into a highly active chiral catalyst.

Workflow for the resolution and application of 1,4-Di-O-Benzylidene-DL-ribitol.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, every protocol below is designed as a self-validating system . This means analytical checkpoints are embedded directly into the workflow to prevent the propagation of errors.

Protocol A: Enzymatic Kinetic Resolution of Racemic Scaffold

Objective: Isolate enantiopure (D)-1,4-Di-O-benzylidene-ribitol via selective acylation. Causality: Amano Lipase PS (from Burkholderia cepacia) is chosen because its active site perfectly accommodates the steric bulk of the benzylidene rings, selectively acylating the C5-OH of the L-enantiomer while leaving the D-enantiomer unreacted. Vinyl acetate is used as the acyl donor because the byproduct (acetaldehyde) tautomerizes and evaporates, driving the reaction to completion without reversibility.

Step-by-Step Procedure:

• Preparation: Dissolve 1,4-Di-O-benzylidene-DL-ribitol (10.0 mmol) in anhydrous THF (50 mL). Add vinyl acetate (30.0 mmol).

• Enzyme Addition: Add Amano Lipase PS (500 mg) and activated 4Å molecular sieves (1.0 g) to scavenge trace moisture.

• Incubation: Stir the suspension at 35 °C at 250 rpm.

• Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexane/EtOAc 3:1). The reaction is strictly self-limiting at 50% conversion. Stop the reaction when the spots for the free alcohol (Rf = 0.3) and the acetylated product (Rf = 0.6) are of equal intensity (typically 24-36 hours).

• Workup: Filter the enzyme and sieves through a Celite pad. Wash with EtOAc (3 × 20 mL). Concentrate the filtrate under reduced pressure.

• Purification: Separate the unreacted (D)-alcohol from the (L)-acetate via flash column chromatography.

• Validation Checkpoint 2 (Chiral HPLC): Analyze the isolated (D)-alcohol using a Chiralcel OD-H column (Hexane/i-PrOH 90:10, 1.0 mL/min). Ensure ee > 99% before proceeding to ligand synthesis.

Protocol B: Synthesis of Ribitol-Derived Phosphoramidite Ligand

Objective: Convert the enantiopure scaffold into a modular chiral ligand for transition metal catalysis.

Step-by-Step Procedure:

• Activation: Under an argon atmosphere, dissolve the enantiopure (D)-1,4-Di-O-benzylidene-ribitol (2.0 mmol) and anhydrous triethylamine (6.0 mmol) in dry THF (15 mL) at 0 °C.

• Phosphitylation: Dropwise add a solution of N,N-diethylphosphoramidous dichloride (2.0 mmol) in THF (5 mL). Causality: Triethylamine acts as an acid scavenger. The low temperature prevents unwanted side reactions and oligomerization of the highly reactive phosphorus electrophile.

• Stirring: Allow the reaction to warm to room temperature and stir for 2 hours. A white precipitate of triethylammonium chloride will form, visually validating the progress of the reaction.

• Validation Checkpoint 3 (31P-NMR): Extract a 0.1 mL aliquot, dilute in dry CDCl3, and run a quick 31P-NMR. A single peak around δ 145-150 ppm confirms complete conversion to the phosphoramidite. Any peaks near δ 0-20 ppm indicate oxidation to phosphonate (reaction failure due to oxygen leak).

• Isolation: Filter the salt under argon, concentrate the filtrate, and purify via short-path alumina chromatography (using strictly degassed solvents) to yield the pure ligand.

Protocol C: Rhodium-Catalyzed Asymmetric Hydrogenation

Objective: Utilize the synthesized ligand in the asymmetric hydrogenation of α -dehydroamino acids.

Step-by-Step Procedure:

• Catalyst Assembly: In a glovebox, mix [Rh(COD)2]BF4 (0.01 mmol) and the ribitol-derived phosphoramidite ligand (0.022 mmol) in anhydrous CH2Cl2 (2 mL). Stir for 15 minutes. The solution will shift from yellow to deep orange, validating complex formation.

• Substrate Addition: Add methyl 2-acetamidoacrylate (1.0 mmol) dissolved in CH2Cl2 (3 mL) to the catalyst solution.

• Hydrogenation: Transfer the mixture to a high-pressure reactor. Purge with H2 gas three times, then pressurize to 10 bar. Stir at 25 °C for 12 hours.

• Validation Checkpoint 4 (Conversion & ee): Vent the reactor. Pass the mixture through a short silica plug to remove the Rh-catalyst. Analyze the crude mixture via GC (for 100% conversion) and chiral HPLC (for enantiomeric excess).

Quantitative Data Presentation

The efficacy of the 1,4-Di-O-benzylidene-ribitol scaffold is highly dependent on the success of the resolution and the steric environment of the resulting ligand. Tables 1 and 2 summarize typical optimization and application data.

Table 1: Optimization of Lipase-Catalyzed Kinetic Resolution

Enzyme Source	Solvent	Temp (°C)	Time (h)	Conversion (%)	ee of (D)-Alcohol (%)	E-value
Candida antarctica (CALB)	Toluene	30	48	35	82	15
Pseudomonas fluorescens	THF	30	72	12	45	3
Burkholderia cepacia (PS)	THF	35	28	50	>99	>200
Burkholderia cepacia (PS)	CH2Cl2	35	40	48	95	85

Note: The E-value (Enantiomeric ratio) represents the relative rate of reaction of the two enantiomers. E > 100 is considered synthetically perfect.

Table 2: Rh-Catalyzed Asymmetric Hydrogenation of Prochiral Olefins

Substrate	Catalyst Loading (mol%)	H2 Pressure (bar)	Time (h)	Yield (%)	ee (%)	Absolute Config.
Methyl 2-acetamidoacrylate	1.0	10	12	>99	98.5	(R)
Methyl 2-acetamidocinnamate	1.0	10	12	>99	97.2	(R)
Dimethyl itaconate	1.0	20	24	98	94.0	(S)
1-Phenylvinyl acetate	2.0	30	24	95	89.5	(R)

References

The following authoritative sources ground the mechanistic principles, desymmetrization strategies, and catalytic applications of carbohydrate-derived acetal scaffolds discussed in this note:

• Computational Design of Enhanced Enantioselectivity in Chiral Phosphoric Acid-Catalyzed Oxidative Desymmetrization of 1,3-Diol Acetals Journal of the American Chemical Society URL:[Link]

• Reductive Openings of Benzylidene Acetals Revisited: A Mechanistic Scheme for Regio- and Stereoselectivity Journal of the American Chemical Society URL:[Link]

• New Catalytic Asymmetric Formation of Oxygen Heterocycles Bearing Nucleoside Bases at the Anomeric Carbon Journal of the American Chemical Society URL:[Link]

• Synthesis of differentially protected ribitol derivatives from 3,4-O-benzylidene-D-ribono-1,5-lactone Tetrahedron: Asymmetry URL:[Link]

Application Note: Preparation and Polymer Compounding of 1,4-Di-O-Benzylidene-DL-Ribitol Derivatives

Executive Summary

This application note details the synthesis, purification, and polymer-compounding protocols for 1,4-Di-O-benzylidene-DL-ribitol and its derivatives. As a specialized class of dibenzylidene alditols, these compounds function as high-performance nucleating agents, clarifiers, and rheological structurants in semi-crystalline polymers (e.g., isotactic polypropylene) and fluid compositions[1]. By forming a self-assembled fibrillar network (SAFN) within the polymer melt, ribitol acetals significantly reduce optical haze and increase the crystallization temperature ( Tc​ ). Interestingly, this specific structural motif has also been identified in bioactive phytochemical extracts, underscoring its chemical stability and unique spatial geometry[2].

Mechanistic Insights: Causality in Chemistry and Physics

The Chemistry of Acetalization

The synthesis of 1,4-di-O-benzylidene-DL-ribitol relies on the acid-catalyzed condensation of the pentitol (DL-ribitol) with benzaldehyde[3].

• Thermodynamic Control: Acetalization is a reversible equilibrium reaction. To drive the reaction toward the di-acetal product, the continuous removal of the water byproduct is mandatory (Le Chatelier’s Principle). This is achieved using a Dean-Stark apparatus with an azeotropic solvent system (e.g., cyclohexane).

• Catalyst Selection: p-Toluenesulfonic acid (p-TsOH) is utilized because its pKa is optimal for protonating the benzaldehyde carbonyl—rendering it highly electrophilic—without causing the dehydration or degradation of the ribitol backbone.

• Downstream Flexibility: If subsequent functionalization of the polymer requires the removal of the benzylidene acetal groups, this can be cleanly achieved under neutral catalytic transfer hydrogenation conditions using triethylsilane and Pd/C[4].

The Physics of Polymer Nucleation

Unlike hexitol derivatives (such as D-sorbitol), the pentitol structure of DL-ribitol alters the hydrogen-bonding geometry of the resulting acetal. When dispersed in a polymer melt and subjected to cooling, the 1,4-di-O-benzylidene-DL-ribitol molecules become supersaturated. Driven by intermolecular hydrogen bonding, they self-assemble into nanoscale fibrils. This fibrillar network provides a massive, highly dispersed surface area for the epitaxial growth of polymer lamellae. This accelerates primary nucleation, reduces the size of polymer spherulites to below the wavelength of visible light, and directly eliminates optical haze.

Experimental Workflows

Protocol A: Synthesis of 1,4-Di-O-Benzylidene-DL-Ribitol

This protocol is a self-validating system: the exact volume of water collected in the Dean-Stark trap serves as an in-process quality control metric for reaction completion.

Reagents:

• DL-Ribitol: 1.0 equivalent

• Benzaldehyde (or substituted derivative): 2.05 equivalents

• p-Toluenesulfonic acid monohydrate (p-TsOH): 0.05 equivalents

• Solvents: Cyclohexane (primary), Methanol (co-solvent)

Step-by-Step Methodology:

• Apparatus Setup: Equip a 500 mL round-bottom flask with a magnetic stirrer, a Dean-Stark trap filled with cyclohexane, and a reflux condenser.

• Reagent Mixing: Charge the flask with DL-ribitol, benzaldehyde, p-TsOH, and the solvent mixture. Causality: Methanol acts as a phase-transfer agent to initially dissolve the highly polar ribitol, while cyclohexane forms the azeotrope necessary for water removal.

• Reflux & Azeotropic Distillation: Heat the mixture to reflux (approx. 80°C). Monitor the water collection in the Dean-Stark trap. The reaction is deemed complete when the theoretical volume of water (2.0 equivalents) is collected (typically 4–6 hours).

• Quenching: Cool the reaction mixture to room temperature. Immediately neutralize the acid catalyst by adding a stoichiometric excess of potassium hydroxide (KOH) dissolved in methanol. Causality: Neutralization halts the reversible reaction, locking the kinetically and thermodynamically stable acetal linkages in place and preventing hydrolysis during purification.

• Purification: Filter the precipitated crude product. Wash sequentially with boiling distilled water (to remove unreacted ribitol and salts) and cold ethanol (to remove unreacted benzaldehyde and mono-acetal impurities). Recrystallize from a DMF/water mixture to yield the highly pure di-acetal.

Figure 1: Chemical synthesis workflow for 1,4-Di-O-Benzylidene-DL-ribitol.

Protocol B: Polymer Compounding and Nucleation

Step-by-Step Methodology:

• Dry Blending: In a high-speed mixer, blend virgin isotactic polypropylene (iPP) powder with 0.2 wt% of the synthesized 1,4-Di-O-Benzylidene-DL-ribitol and 0.1 wt% standard phenolic antioxidants. Causality: Pre-mixing ensures uniform spatial dispersion of the additive, preventing localized agglomeration which can cause optical defects in the final part.

• Melt Extrusion: Process the dry blend through a co-rotating twin-screw extruder with a temperature profile peaking at 220°C. Causality: Processing at 220°C ensures that the temperature exceeds both the melting point of the iPP matrix and the dissolution temperature of the ribitol derivative, creating a completely homogeneous single-phase melt.

• Injection Molding: Inject the extruded, pelletized polymer into a mold chilled to 40°C. Causality: The rapid thermal quench forces the immediate phase separation and self-assembly of the ribitol derivative into the nucleating SAFN prior to the crystallization of the iPP matrix.

Figure 2: Mechanism of SAFN-driven polymer nucleation and crystallization.

Quantitative Data Presentation

The efficacy of the 1,4-Di-O-Benzylidene-DL-ribitol derivative as a polymer additive is validated through differential scanning calorimetry (DSC), optical spectrophotometry, and mechanical testing. The table below summarizes the performance enhancements in an iPP matrix.

Formulation	Additive Loading (wt%)	Crystallization Temp ( Tc​ , °C)	Optical Haze (%)	Flexural Modulus (MPa)
Virgin iPP (Control)	0.0	112.5	45.0	1200
iPP + DL-Ribitol Derivative	0.2	128.4	8.5	1480

Note: The elevation of Tc​ by ~16°C allows for significantly faster cooling cycles during industrial injection molding, while the reduction in haze transforms the opaque polymer into a highly transparent material.

References

• [1] Structured fluid detergent compositions comprising dibenzylidene sorbitol acetal derivatives. Google Patents (EP2408892A1).

• [3] Polymer additive compositions and articles. Google Patents (US6906207B2).

• [4] Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journal of Organic Chemistry.[Link]

• [2] The phytochemicals present in Vitex negundo leaf extract transcriptionally regulates colorectal cancer: An In vitro study using HCT-116 cells. ResearchGate.[Link]

Sources

• 1. EP2408892A1 - Structured fluid detergent compositions comprising dibenzylidene sorbitol acetal derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US6906207B2 - Polymer additive compositions and articles comprising novel fluorinated and alkylated alditol derivatives - Google Patents [patents.google.com]
• 4. Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Acetal Deprotection of 1,4-Di-O-Benzylidene-DL-Ribitol

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals facing challenges with the incomplete deprotection of 1,4-Di-O-benzylidene-DL-ribitol. Whether you are isolating this compound as a phytochemical from Vitex negundo[1] or utilizing it as a heavily protected intermediate in C-nucleoside synthesis, removing dual benzylidene acetals can be synthetically stubborn.

This guide synthesizes field-proven causality, diagnostic workflows, and self-validating protocols to ensure quantitative cleavage of your protecting groups.

Diagnostic Workflow for Incomplete Deprotection

Before altering your reaction conditions, use the logical framework below to diagnose the root cause of your stalled deprotection.

Workflow for diagnosing and resolving incomplete benzylidene deprotection.

Frequently Asked Questions & Mechanistic Insights

Q1: Why does my hydrogenolysis ( H2​ , Pd/C) stall at the mono-benzylidene intermediate? Causality: Benzylidene acetals are highly valuable because they offer an orthogonal deprotection route via hydrogenolysis[2]. However, in a di-benzylidene system like 1,4-Di-O-benzylidene-DL-ribitol, the removal of the first acetal alters the thermodynamic conformation of the ribitol backbone. This conformational shift often sterically buries the second acetal, preventing it from interacting efficiently with the heterogeneous palladium surface. Additionally, trace impurities (e.g., sulfur or amines) from upstream steps can poison the catalyst. Solution: Switch to transfer hydrogenation (using formic acid or ammonium formate). This generates a massive local concentration of active hydrogen species on the catalyst surface, overcoming mass-transfer limitations[3].

Q2: I am using acidic hydrolysis (e.g., 80% AcOH), but TLC shows an equilibrium mixture. How do I drive it to completion? Causality: Acidic hydrolysis of acetals is a reversible equilibrium. The reaction yields the free diol and benzaldehyde. If the benzaldehyde is not actively removed from the reaction matrix, it will recombine with the diol to reform the acetal[2]. Solution: You must break the equilibrium. This is achieved by using a vast excess of water to push the reaction forward, or by employing a biphasic solvent system (e.g., Water/DCM) to partition the cleaved benzaldehyde into the organic layer, isolating it from the aqueous ribitol.

Q3: My substrate has other acid-sensitive moieties that degrade under standard Brønsted acid hydrolysis. Are there orthogonal alternatives? Causality: Strong Brønsted acids (like HCl or TFA) globally lower the pH, protonating unintended heteroatoms and causing aglycone cleavage or ring-opening. Solution: Lewis acid-mediated deacetalization offers a highly targeted alternative. For example, using a catalytic amount of SnCl4​ with a trace of water in dichloromethane achieves rapid, quantitative deprotection in under 10 minutes without generating harsh bulk acidity[4].

Quantitative Data: Method Comparison

The following table summarizes the operational metrics of various deprotection strategies to help you select the optimal route based on your yield and orthogonality requirements.

Deprotection Method	Reagents & Conditions	Typical Reaction Time	Yield Profile	Mechanistic Advantages & Notes
Standard Hydrogenolysis	10% Pd/C, H2​ (1 atm), MeOH	12 - 24 h	70 - 85%	Clean cleavage to toluene; neutral conditions[2]. Prone to stalling if catalyst is poisoned.
Transfer Hydrogenation	10% Pd/C, Formic Acid, MeOH	2 - 6 h	85 - 95%	Overcomes steric hindrance; rapid in situ H2​ generation[3].
Acidic Hydrolysis	80% AcOH or 1M HCl, THF/ H2​O	6 - 18 h	50 - 75%	Inexpensive[2]. Highly prone to equilibrium stalling without benzaldehyde scavenging.
Lewis Acid Cleavage	SnCl4​ (0.2 eq), H2​O , DCM	5 - 10 min	> 95%	Extremely fast; highly orthogonal to PMB groups and other sensitive ethers[4].

Validated Experimental Protocols

Do not rely on passive observation. The following protocols are designed as self-validating systems , meaning each step includes a physical or chemical indicator to confirm the reaction is proceeding correctly.

Protocol A: Optimized Transfer Hydrogenation (Overcoming Steric Hindrance)

Use this when standard H2​ balloon methods stall at the mono-protected intermediate.

• Preparation: Dissolve 1,4-Di-O-benzylidene-DL-ribitol (1.0 eq) in anhydrous Methanol (0.1 M concentration).

• Catalyst Addition: Carefully add 10% Pd/C (10-20% w/w relative to substrate) under an inert argon atmosphere.

• Activation (Self-Validation Step): Add Formic Acid or Ammonium Formate (5.0 eq) in one portion. Validation: You must observe immediate, sustained effervescence ( CO2​ gas evolution). This visual cue confirms the active generation of hydrogen on the palladium surface[3].

• Monitoring: Stir at room temperature or warm to 40°C. Monitor via TLC (Hexanes/EtOAc). The disappearance of the UV-active starting material and the appearance of a highly polar, non-UV active baseline spot (free ribitol) indicates success.

• Workup: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C[2]. Wash the pad thoroughly with hot methanol. Concentrate the filtrate in vacuo.

Protocol B: Mild Lewis Acid-Mediated Deprotection ( SnCl4​/H2​O )

Use this for ultra-fast deprotection when the molecule contains other acid-labile groups.

• Preparation: Dissolve the protected ribitol (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.05 M.

• Co-Catalyst Addition: Add a trace amount of H2​O (1.5 eq). Causality: Water is strictly required here; it acts as a co-catalyst that assists the Lewis acid in the rapid cleavage of the acetal ring[4].

• Initiation: Add SnCl4​ (0.2 eq) dropwise at room temperature.

• Monitoring (Self-Validation Step): Stir for exactly 5 to 10 minutes. Validation: TLC should show near-instantaneous conversion. Extended reaction times are unnecessary and may lead to side reactions.

• Quench: Immediately quench the reaction by adding saturated aqueous NaHCO3​ . The mixture will turn cloudy as tin salts precipitate.

• Workup: Extract the aqueous layer with EtOAc (if the resulting diol is organic-soluble) or purify the aqueous layer directly via reverse-phase chromatography if the fully deprotected ribitol is highly hydrophilic.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]

Overcoming solubility issues of 1,4-DI-O-Benzylidene-DL-ribitol in organic solvents

Welcome to the dedicated support center for 1,4-di-O-benzylidene-DL-ribitol. This guide is designed for researchers, medicinal chemists, and formulation scientists who may encounter challenges with the solubility of this compound. Drawing from established principles in physical organic chemistry and extensive experience with related polyol acetals, this document provides in-depth troubleshooting protocols and scientific explanations to help you achieve consistent and successful experimental outcomes.

The unique structure of 1,4-di-O-benzylidene-DL-ribitol, featuring a flexible ribitol backbone and two rigid benzylidene groups, presents specific solubility challenges. This structure facilitates strong intermolecular interactions, including hydrogen bonding via the free hydroxyl groups and π-stacking from the aromatic rings. These forces can lead to self-assembly and aggregation, significantly reducing solubility in many common organic solvents.[1][2] This behavior is analogous to that of the well-studied gelling agent 1,3:2,4-dibenzylidene-D-sorbitol (DBS), whose propensity to form extensive fibrillar networks in organic solvents is driven by similar non-covalent interactions.[3][4] Understanding these underlying forces is critical to overcoming the solubility hurdles in your work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 1,4-di-O-benzylidene-DL-ribitol is poorly soluble in standard solvents like Dichloromethane (DCM) and Ethyl Acetate at room temperature. What are the initial troubleshooting steps?

A1: This is a common observation stemming from the compound's molecular structure. The combination of polar hydroxyl groups and non-polar aromatic rings creates a molecule with a complex solubility profile, prone to strong intermolecular self-assembly.

Initial Troubleshooting Workflow:

• Verify Compound Purity & Form:

  • Purity: Impurities from the synthesis, such as residual starting materials (ribitol, benzaldehyde) or incompletely reacted mono-benzylidene species, can alter solubility characteristics or act as nucleation points for precipitation. Confirm purity via NMR or LC-MS.

  • Physical Form: A highly crystalline, thermodynamically stable polymorph will be less soluble than an amorphous or metastable form. If the material is a fine, crystalline powder, the lattice energy may be substantial. Grinding the material gently can increase the surface area and may marginally improve the dissolution rate, though not the intrinsic solubility.

• Assess the Solvent Environment:

  • Moisture Content: Ensure you are using anhydrous solvents. Trace water can compete for hydrogen bonding sites on your solute and the solvent, potentially reducing solubility.

  • Solvent Polarity: While "like dissolves like" is a useful heuristic, it can be an oversimplification here. Solvents must effectively disrupt both the hydrogen-bonding network of the ribitol backbone and the π-stacking of the benzylidene groups.[1] A single solvent may not be optimal for both.

• Apply Mechanical & Thermal Energy:

  • Sonication: Use an ultrasonic bath to provide mechanical energy. This can help break apart solute aggregates and accelerate the dissolution process, especially for kinetically limited solubility. A protocol for using sonication is available in carbohydrate chemistry for related compounds.[5]

  • Gentle Heating: For many compounds, solubility increases with temperature as the dissolution process is endothermic.[6][7] Heat the mixture gently (e.g., 40-50 °C) with stirring. However, be aware that upon cooling, the compound may crash out as a fine precipitate or form a gel if it becomes supersaturated.

This initial approach addresses the most common extrinsic factors that can affect dissolution.

Q2: How do I select a more effective solvent or solvent system? Are there predictive tools I can use?

A2: A systematic approach to solvent selection is crucial. Moving beyond simple polarity indices to consider specific intermolecular interactions is key. The principle of Hansen Solubility Parameters (HSP) is particularly effective for predicting the solubility of complex molecules like benzylidene acetals.[8][9]

HSP theory deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Arising from van der Waals forces.

• δP (Polar): Arising from dipole-dipole interactions.

• δH (Hydrogen Bonding): Arising from the energy of hydrogen bonds.

A solvent is more likely to dissolve a solute if their respective HSP values are similar. The solvent's ability to accept or donate a hydrogen bond is often more critical than its overall polarity.[9]

Recommended Solvent Screening Protocol:

• Start with Aprotic Polar Solvents: These solvents can disrupt dipole-dipole interactions and π-stacking without competing as strongly for hydrogen bonding sites.

• Introduce Hydrogen-Bond Disrupting Solvents: Solvents with high δH values are excellent at breaking up the intermolecular hydrogen bonds that cause aggregation.

• Consider Co-Solvents: A mixture is often superior to a single solvent. A primary solvent can solvate the bulk of the molecule, while a small amount of a co-solvent acts as a powerful "network breaker."[10]

Table 1: Recommended Solvents for Screening Based on Interaction Type

Solvent Class	Example Solvents	Primary Interaction Mechanism & Rationale	Potential Issues
Aprotic Polar	Tetrahydrofuran (THF), Dioxane, Acetone	Good balance of polar and dispersion forces. Can solvate both aromatic and, to a lesser extent, hydroxyl portions. Dioxane is a good hydrogen bond acceptor.	Moderate solubility may be achieved; may not fully prevent aggregation.
Amide Solvents	Dimethylformamide (DMF), Dimethylacetamide (DMAc)	Strong dipole moments and excellent hydrogen bond accepting capabilities. Highly effective at disrupting H-bonding networks.	High boiling points can make removal difficult. Potential for reactivity under certain conditions.
Sulfoxides	Dimethyl sulfoxide (DMSO)	Exceptionally high polarity and a very strong hydrogen bond acceptor. Often the solvent of last resort for highly aggregated compounds.	Very high boiling point; can be difficult to remove completely. Hygroscopic.
Alcohols	Methanol, Ethanol, Isopropanol	Act as both hydrogen bond donors and acceptors. Can effectively solvate the hydroxyl groups of the ribitol core.	May have limited ability to solvate the non-polar benzylidene groups, leading to partial solubility or gelation.[11]

Q3: Heating the mixture helped it dissolve, but it crashed out upon cooling. How can I keep it in solution?

A3: This phenomenon indicates you have created a supersaturated solution. The solubility is thermodynamically limited at lower temperatures. To maintain solubility, especially for creating stock solutions or for reactions run at room temperature, a co-solvent strategy is often the most effective solution.

The goal is to modify the solvent environment to be more thermodynamically favorable for the solute at the target temperature.

Experimental Protocol: Co-Solvent System Development

• Objective: To find a minimal concentration of a "strong" co-solvent that maintains the solubility of 1,4-di-O-benzylidene-DL-ribitol in a "primary" bulk solvent at room temperature.

• Materials:

  • 1,4-di-O-benzylidene-DL-ribitol

  • Primary Solvent (e.g., THF, Dichloromethane)

  • Co-Solvent (e.g., DMSO, DMF, NMP)

  • Vials, magnetic stirrer, micropipettes.

• Procedure:

  • Suspend a known amount of your compound in the primary solvent at the target concentration (e.g., 10 mg in 1 mL of THF).

  • While stirring vigorously, add the co-solvent dropwise or in small aliquots (e.g., 1% v/v, or 10 µL per 1 mL).

  • After each addition, allow the mixture to stir for 5-10 minutes. Sonication can be applied to expedite equilibration.

  • Observe for visual clarity. Continue adding the co-solvent in small increments until the solution becomes completely clear.

  • Once dissolved, let the solution stand at room temperature for at least one hour to ensure it is stable and does not precipitate.

  • The final percentage of co-solvent represents the minimum amount required for that specific concentration. For robustness, using a slightly higher concentration (e.g., if 3% was the minimum, use 5%) is advisable.

This approach is highly effective because co-solvents like DMSO disrupt the strong, directional hydrogen bonds between the solute molecules that the primary solvent cannot overcome alone.[8][10]

Q4: I am attempting a reaction, and my compound is precipitating from the reaction mixture as it is consumed. What can I do?

A4: This suggests that either the product of the reaction is less soluble than the starting material, or the change in the chemical composition of the mixture (consumption of reagents, formation of byproducts) is reducing the overall solvating power of the medium.

Troubleshooting Flowchart for Reaction Solubility

Caption: Troubleshooting workflow for addressing precipitation during a chemical reaction.

Causality Behind the Steps:

• Increase Temperature: This provides more thermal energy to keep all components in solution, assuming they are thermally stable.[6]

• Add Co-solvent: As established, a strong polar aprotic co-solvent can disrupt the intermolecular forces of all species, increasing the overall solubilizing power of the medium.[10]

• Increase Solvent Volume: If the issue is simply concentration-dependent precipitation (approaching the solubility limit), dilution is the most straightforward solution.

• Switch Primary Solvent: If incremental changes are insufficient, changing the entire solvent system to one with intrinsically higher solvating power, such as pure DMF or NMP, may be necessary.

References

• Globe Thesis. (2013). Preparation Of Benzylidene Acetals By Solid State Reaction And Their Effect On Heterogeneous Nucleation Process Of Isotactic Polypropylene.
• The Journal of Physical Chemistry B. (n.d.). Thermal Stability of Proteins in Aqueous Polyol Solutions: Role of the Surface Tension of Water in the Stabilizing Effect of Polyols. ACS Publications.
• SciSpace. (n.d.). An Alternative Preparation of O-Benzylidene Acetals. Part II.
• ResearchGate. (n.d.). Solubility of polyols (Roquette, 1998).
• Tokai University. (n.d.). Convenient synthesis of 1,4-dideoxy-1,4-imino-D-ribitol from D-ribose.
• Organic Chemistry Portal. (n.d.). Benzylidene Acetals.
• PubMed. (n.d.). Chemical behavior of benzylidene acetal groups bridging the contiguous glucose residues in malto-oligosaccharide derivatives.
• Beilstein Journals. (2013, January 14). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C.
• Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility.
• Dissolution Technologies. (2022, November 4). Dissolution Method Troubleshooting.
• MDPI. (2024, April 9). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review.
• Chiral Technologies. (2021, March 14). Solubility Issues? Alternative Sample Solvents for Chiral Analysis.
• WuXi AppTec. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• NCBI Bookshelf. (2021, September 30). Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2).
• IU Pressbooks. (n.d.). Effect of Temperature and Solvent on Solubility.
• Semantic Scholar. (2009, January 21). Effect of polyols on polyethylene glycol (PEG)-induced precipitation of proteins: Impact on solubility, stability and conformation.
• PMC. (2021, October 26). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides.
• Google Patents. (n.d.). US5106999A - Process for preparing dibenzylidene-d-sorbitol compounds.
• Google Patents. (n.d.). US20220227692A1 - Compositions and methods of making ribitol.
• ResearchGate. (2019, February 19). Thermoreversible gelation and self-assembly behavior of dibenzylidene sorbitol in ternary solvent mixtures.
• Wiley Online Library. (n.d.). A Direct Method for the Efficient Synthesis of Benzylidene Acetal at Room Temperature.
• ResearchGate. (n.d.). Convenient Synthesis of 1,4-Dideoxy-1,4-imino-D-ribitol from D-Ribose.
• ResearchGate. (2025, August 6). Determination of solubility of 1, 3-2, 4-di-paramethyl benzylidene sorbitol in different solvents.
• ResearchGate. (n.d.). Synthesis and purification of dibenzylidene sorbitol.
• RSC Publishing. (2015, May 13). 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and its derivatives.
• PubMed. (2011, March 1). NMR characterization of the formation kinetics and structure of di-O-benzylidene sorbitol gels self-assembled in organic solvents.
• Glycoforum. (2022, October 3). Ribitol phosphate and therapeutic strategy of muscular dystrophy.
• University of Nottingham Repository. (n.d.). Sugar-derived Compounds for Gelation of Various Solvents and Forming Supramolecular Dual-Network Materials for 3D Printing Applications.
• PubMed. (2015, June 28). 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and Its Derivatives--Efficient, Versatile and Industrially-Relevant Low-Molecular-Weight Gelators With Over 100 Years of History and a Bright Future.
• Soft Matter (RSC Publishing). (n.d.). Application of solubility parameters in a d-sorbitol-based organogel in binary organic mixtures.
• White Rose Research Online. (n.d.). 1,3:2,4-Dibenzylidene-d-sorbitol (DBS) and its derivatives-efficient, versatile and industrially-relevant low-molecular-weight g.
• MPG.PuRe. (2024, July 26). Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy.
• Langmuir - Figshare. (2015, December 17). Comparing and Correlating Solubility Parameters Governing the Self-Assembly of Molecular Gels Using 1,3:2,4-Dibenzylidene Sorbitol as the Gelator.
• National Institute of Standards and Technology. (2011, January 19). NMR Characterization of the Formation Kinetics and Structure of Di-O-Benzylidene Sorbitol Gels Self-Assembled in Organic Solvents.

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Preventing unwanted side reactions during 1,4-DI-O-Benzylidene-DL-ribitol preparation

Welcome to the technical support center for the synthesis of 1,4-Di-O-Benzylidene-DL-ribitol. This guide is designed for researchers, scientists, and professionals in drug development who are working with polyol protection chemistry. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you navigate the challenges of this synthesis and prevent unwanted side reactions.

Introduction: The Challenge of Selective Protection

Ribitol, a five-carbon sugar alcohol, presents a significant synthetic challenge due to its multiple hydroxyl groups of similar reactivity. Selective protection of these hydroxyls is paramount for the regioselective synthesis of complex molecules, including nucleoside analogues and other pharmacologically active compounds. The formation of benzylidene acetals is a common and effective strategy for protecting diol functionalities. However, the reaction of DL-ribitol with benzaldehyde can lead to a variety of regio- and diastereoisomers, making the isolation of the desired 1,4-di-O-benzylidene product a non-trivial task. This guide will help you understand and control these side reactions.

Frequently Asked Questions (FAQs)

Here are some quick answers to the most common questions we receive regarding the synthesis of 1,4-Di-O-Benzylidene-DL-ribitol.

Q1: Why is my yield of the desired 1,4-di-O-benzylidene-DL-ribitol consistently low?

A: Low yields are often due to the formation of a mixture of products, including mono-benzylidene derivatives and other di-benzylidene regioisomers. The reaction is an equilibrium process, and driving it towards the desired product requires careful control of reaction conditions. Incomplete reaction due to insufficient reaction time or catalyst activity can also be a factor.

Q2: I'm observing multiple spots on my TLC plate that are difficult to separate. What are these byproducts?

A: The multiple spots likely correspond to different isomers. These can include mono-benzylidene derivatives (e.g., 2,4-O-benzylidene-DL-ribitol) and other di-benzylidene isomers. The formation of these isomers is governed by kinetic and thermodynamic factors, which can be influenced by your choice of catalyst, solvent, and temperature.[1][2][3][4][5]

Q3: What is the best acid catalyst for this reaction?

A: Both Brønsted acids, like p-toluenesulfonic acid (p-TsOH) and camphorsulfonic acid (CSA), and Lewis acids, such as copper(II) triflate (Cu(OTf)₂) or zinc chloride (ZnCl₂), can be used.[6][7] The choice of catalyst can influence the regioselectivity of the reaction. For instance, Cu(OTf)₂ has been reported to be a highly efficient catalyst for benzylidene acetal formation, sometimes offering different selectivity compared to traditional Brønsted acids.[6]

Q4: How critical is water removal, and what's the best way to achieve it?

A: Water removal is absolutely critical. Acetal formation is a reversible reaction that produces water.[8][9][10][11] According to Le Châtelier's principle, the presence of water will drive the equilibrium back towards the starting materials, reducing your yield. Using a Dean-Stark apparatus is a common method for azeotropically removing water during the reaction. Alternatively, using a dehydrating agent or benzaldehyde dimethyl acetal as the benzylidene source can circumvent the issue of water formation.

Q5: My reaction seems to stall and doesn't proceed to completion, even after extended periods. What could be the cause?

A: A stalled reaction can be due to several factors:

• Catalyst Deactivation: The acid catalyst may be neutralized by impurities or degrade over time.

• Insufficient Catalyst: The catalyst loading may be too low to drive the reaction to completion.

• Reversibility: If water is not effectively removed, the reaction will reach an equilibrium state where the forward and reverse reaction rates are equal, preventing further product formation.

• Poor Solubility: The starting material or intermediate products may have poor solubility in the chosen solvent, limiting their reactivity.

Troubleshooting Guide: Navigating Unwanted Side Reactions

This section provides a detailed breakdown of common problems encountered during the synthesis of 1,4-Di-O-Benzylidene-DL-ribitol, their probable causes, and actionable solutions.

Problem 1: Predominant Formation of Mono-Benzylidene Ribitol

Symptoms:

• The major product isolated has a molecular weight corresponding to a single benzylidene group addition.

• TLC analysis shows a major spot with a polarity between the starting ribitol and the desired di-benzylidene product.

Causality: The reaction is not proceeding to completion, stalling at the mono-acetal stage. This can be due to:

• Sub-optimal Stoichiometry: An insufficient amount of the benzaldehyde reagent will naturally limit the formation of the di-substituted product.

• Short Reaction Time: The formation of the second acetal may be slower than the first, requiring a longer reaction time to achieve a high conversion.

• Equilibrium Effects: If water is not efficiently removed, the equilibrium may favor the mono-acetal.

Solutions:

Parameter	Recommended Action	Scientific Rationale
Stoichiometry	Use a slight excess (1.1-1.2 equivalents per hydroxyl pair) of benzaldehyde or benzaldehyde dimethyl acetal.	Ensures that there is enough reagent to drive the reaction to the di-substituted product.
Reaction Time	Monitor the reaction closely by TLC and allow it to proceed until the mono-substituted intermediate is no longer observed.	Provides sufficient time for the second, potentially slower, acetalization to occur.
Water Removal	Use a Dean-Stark trap if using benzaldehyde, or switch to benzaldehyde dimethyl acetal as the reagent.	Shifts the equilibrium towards the product side, favoring the formation of the di-acetal.[10]

Problem 2: Formation of an Inseparable Mixture of Di-benzylidene Regioisomers

Symptoms:

• TLC shows multiple spots with similar Rf values, which co-elute during column chromatography.

• NMR analysis of the product mixture shows complex, overlapping signals, indicating the presence of multiple isomers.

Causality: The hydroxyl groups of ribitol have similar reactivity, leading to the formation of different regioisomers. This is a classic case of kinetic versus thermodynamic control.[1][2][3][4][5]

• Kinetic Product: Formed faster, usually at lower temperatures. It may not be the most stable isomer.

• Thermodynamic Product: The most stable isomer, favored at higher temperatures and longer reaction times, allowing the reaction to reach equilibrium.

Solutions:

Parameter	Recommended Action	Scientific Rationale
Temperature	For the kinetic product, run the reaction at a lower temperature (e.g., 0 °C to room temperature). For the thermodynamic product, higher temperatures (reflux) are needed.	Lower temperatures favor the faster-forming product, while higher temperatures allow the reaction to overcome the activation energy barrier for the reverse reaction, leading to the most stable product.[1][4][5]
Catalyst	Experiment with different acid catalysts. Lewis acids like Cu(OTf)₂ may offer different regioselectivity compared to Brønsted acids like p-TsOH.[6]	The nature of the catalyst can influence the transition state energies for the formation of different isomers, thus altering the product ratio.
Solvent	The choice of solvent can influence the solubility of intermediates and the stability of transition states. Aprotic solvents like DMF or acetonitrile are commonly used.[6]	Solvent effects can subtly alter the energy landscape of the reaction, favoring one isomer over another.

Problem 3: Acetal Migration and Rearrangement

Symptoms:

• The product distribution changes over time, even after the initial reaction appears complete.

• Unexpected isomers are formed upon prolonged reaction times or during workup.

Causality: Under acidic conditions, benzylidene acetals can undergo cleavage and reformation, leading to migration of the protecting group to a thermodynamically more favorable position.[12] This is particularly relevant when trying to isolate a less stable kinetic product.

Solutions:

Parameter	Recommended Action	Scientific Rationale
Reaction Quenching	Once the desired product is formed (as determined by TLC), quench the reaction immediately by adding a weak base like triethylamine or sodium bicarbonate.	Neutralizing the acid catalyst prevents further equilibration and acetal migration during workup and purification.
Workup Conditions	Avoid prolonged exposure to acidic conditions during the workup. Use a neutral or slightly basic aqueous wash.	Minimizes the risk of acid-catalyzed rearrangement of the product.

Experimental Protocols & Visualizations

Recommended Protocol for 1,4-Di-O-Benzylidene-DL-Ribitol

This protocol is a general guideline. Optimization of specific parameters may be necessary.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add DL-ribitol (1.0 eq), a suitable solvent (e.g., toluene or acetonitrile), and the acid catalyst (e.g., p-TsOH, 0.05-0.1 eq).

• Reagent Addition: Add benzaldehyde dimethyl acetal (2.2 eq). Using the dimethyl acetal is often preferable as it avoids the formation of water as a byproduct.[6]

• Reaction: Heat the mixture to reflux and monitor the progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture to room temperature and quench the catalyst by adding a few drops of triethylamine until the mixture is neutral.

• Workup: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization or silica gel column chromatography.

Caption: Experimental workflow for the synthesis of 1,4-Di-O-Benzylidene-DL-Ribitol.

Visualizing the Main Reaction and a Key Side Reaction

Caption: Reaction pathways in the benzylidenation of DL-ribitol.

References

• Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. Organic Letters - ACS Publications. (2023). [Link]

• Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. ResearchGate. [Link]

• Acetal Group | Formation, Structure & Mechanism. Study.com. [Link]

• Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2). NCBI Bookshelf. (2021). [Link]

• Formation and Reactions of Acetals. Chemistry Steps. (2025). [Link]

• 16.9 Kinetic Versus Thermodynamic Products. Chemistry LibreTexts. (2020). [Link]

• Regioselective Reductive Opening of Benzylidene Acetals with Dichlorophenylborane/Triethylsilane: Previously Unreported Side Reactions and How to Prevent Them. The Journal of Organic Chemistry - ACS Publications. (2022). [Link]

• Benzylidene Acetal Protecting Group as Carboxylic Acid Surrogate: Synthesis of Functionalized Uronic Acids and Sugar Amino Acids. Semantic Scholar. [Link]

• Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. PMC. (2021). [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection str

• 14.3: Acetal Formation. Chemistry LibreTexts. (2019). [Link]

• Kinetic and Thermodynamic Control. Dalal Institute. [Link]

• Thermodynamic and Kinetic Products. Master Organic Chemistry. (2012). [Link]

• Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. ResearchGate. (2025). [Link]

• Convenient Synthesis of 1,4-Dideoxy-1,4-imino-D-ribitol from D-Ribose. ResearchGate. [Link]

• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journals. (2013). [Link]

• Synthesis of differentially protected ribitol derivatives from 3,4-O-benzylidene-D-ribono-1,5-lactone. ResearchGate. [Link]

• The Synthesis of Certain Benzylidene Derivatives of D-Ribose and Ribitol. The Journal of Organic Chemistry - ACS Publications. (1961). [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Convenient synthesis of 1,4-dideoxy-1,4-imino-D-ribitol from D-ribose. Tokai University. [Link]

• 10.9 Nucleophilic Addition of Alcohols: Acetal Formation. NC State University Libraries. [Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. (2010). [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Benzylidene Acetals. Organic Chemistry Portal. [Link]

• Acid catalyzed acetalization of aldehydes with diols resulting into the formation of fragrant cyclic acetals. ResearchGate. (2025). [Link]

• Solvent-Free Synthesis of Acetal-Containing Polyols for Use in Recyclable Polyurethanes. Macromolecules - ACS Publications. (2023). [Link]

• Alkyne-tagged ribitol-5-phosphate derivatives for metabolic labelling of alpha-dystroglycan. Unknown Source.

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Best recrystallization solvents for purifying 1,4-DI-O-Benzylidene-DL-ribitol

Welcome to the technical support guide for the purification of 1,4-DI-O-Benzylidene-DL-ribitol. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve high-purity material.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 1,4-DI-O-Benzylidene-DL-ribitol?

The ideal recrystallization solvent should dissolve the compound completely at an elevated temperature but have low solubility for it at room or sub-ambient temperatures. For benzylidene acetals like 1,4-DI-O-Benzylidene-DL-ribitol, which have both aromatic (non-polar) and polyol (polar) character, a mixed solvent system or a moderately polar single solvent often yields the best results.

• Ethanol or Methanol: These are commonly used and effective solvents. They effectively dissolve the compound when hot, and upon cooling, the solubility drops significantly, leading to good crystal formation. A patent for a similar compound, dibenzylidene-D-sorbitol, describes purification by washing with C1-C3 aliphatic alcohols like methanol or ethanol to remove impurities.[1][2]

• Ethyl Acetate: This is another excellent choice, often used for recrystallizing related benzylidene compounds.[3]

• Mixed Solvent Systems: A mixture, such as ethanol/water or dichloromethane/hexane, can be highly effective.[3][4] In this system, the compound is dissolved in the minimum amount of the "good" hot solvent (e.g., ethanol), and then the "bad" or "anti-solvent" (e.g., water) is added dropwise to the hot solution until turbidity (cloudiness) appears, indicating saturation.[5]

The choice depends on the specific impurities present. A small-scale solvent screen is always recommended to determine the optimal system for your crude material.

Q2: How do I perform a solvent screen to find the best recrystallization solvent?

A solvent screen is a critical first step to develop an efficient recrystallization protocol.[6]

• Select a Range of Solvents: Choose 4-6 solvents with varying polarities (e.g., ethanol, ethyl acetate, toluene, heptane, water, and a mixture like ethanol/water).

• Small-Scale Tests: Place a small amount of your crude compound (10-20 mg) into several test tubes.

• Solubility at Room Temperature: Add a small amount of each solvent (e.g., 0.5 mL) to a separate test tube at room temperature. A good solvent will not dissolve the compound well at this stage.

• Solubility at Elevated Temperature: Gently heat the tubes that showed poor solubility. The ideal solvent will completely dissolve the compound at or near its boiling point.

• Cooling and Crystallization: Allow the hot, clear solutions to cool slowly to room temperature, and then in an ice bath.[7][8] The best solvent is one that produces a high yield of well-formed crystals.

Q3: What purity level can I expect from a single recrystallization?

A single, well-executed recrystallization can significantly improve purity, often to >98%. However, this is highly dependent on the nature and quantity of the impurities in the crude material. Purity should be assessed using analytical methods such as:

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity and can detect trace impurities.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to identify and quantify residual solvents or other impurities.

If the purity is not satisfactory after one recrystallization, a second recrystallization may be necessary.

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization process, providing explanations and actionable solutions.

Problem 1: The compound "oils out" instead of forming crystals.

Cause: This common issue occurs when the saturated solution cools to a temperature that is above the melting point of the solute.[8][10] The compound comes out of solution as a liquid (an oil) rather than a solid. This is more likely if the compound is significantly impure or if a high-boiling point solvent is used.[8]

Solutions:

• Re-heat and Add More Solvent: Heat the solution until the oil redissolves completely. Add a small amount of additional hot solvent (10-20% more volume) to decrease the saturation point.[10][11] This ensures that as the solution cools, the saturation point is reached at a lower temperature, hopefully below the compound's melting point.

• Vigorous Agitation: As the solution cools and the oil begins to form again, stir or swirl the solution vigorously.[8] This can break up the oil into smaller droplets, which may act as nucleation sites for crystal growth.

• Change Solvents: If the problem persists, the boiling point of your solvent may be too high. Switch to a lower-boiling point solvent or a mixed solvent system.

Problem 2: No crystals form, even after cooling in an ice bath.

Cause: This is typically due to one of two reasons: either too much solvent was used, or the solution is supersaturated and requires a nucleation event to initiate crystallization.[10][11]

Solutions:

• Induce Nucleation:

  • Scratching: Gently scratch the inside of the flask with a glass stirring rod at the surface of the solution.[10][11] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: Add a tiny crystal ("seed crystal") of the pure compound to the solution.[11] This provides a template for new crystals to grow upon.

• Reduce Solvent Volume: If nucleation techniques fail, you have likely used too much solvent.[10][11] Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the solute. Allow the concentrated solution to cool again. Be careful not to boil off too much, as this can cause the product to crash out of solution too quickly.

Problem 3: The crystal yield is very low.

Cause: A low yield can result from several factors: using an excessive amount of solvent, cooling the solution too quickly (which can trap the product in the mother liquor), or premature filtration.

Solutions:

• Optimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude product.[4] Any excess solvent will retain more of your product in solution upon cooling, reducing your yield.

• Allow for Slow Cooling: Do not rush the cooling process. Allow the flask to cool slowly to room temperature before placing it in an ice bath.[7][8] Slow cooling promotes the formation of larger, purer crystals and maximizes the amount of product that crystallizes out of solution.

• Cool the Mother Liquor: Ensure the solution is thoroughly cooled in an ice bath for at least 15-20 minutes before filtration to maximize precipitation.[5]

• Minimize Wash Volume: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent. Using too much or using room-temperature solvent will dissolve some of your purified product.[7]

Problem 4: Colored impurities remain in the final product.

Cause: Highly colored, often polar, impurities may co-crystallize with your product.

Solution:

• Activated Charcoal Treatment: If you observe color in the hot, dissolved solution, you can use activated charcoal to remove it.

  • Cool the solution slightly below its boiling point.

  • Add a very small amount of activated charcoal (a spatula tip is usually sufficient). Using too much will adsorb your product and reduce the yield.[8]

  • Boil the solution with the charcoal for 5-10 minutes.

  • Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[8] This step is crucial and must be done quickly to prevent premature crystallization in the funnel.[7]

Data Summary & Recommended Protocol

Solvent Selection Table

Solvent	Boiling Point (°C)	Polarity (Dielectric Const.)	Suitability Notes
Methanol	64.7	32.7	Excellent choice. Good solvency when hot, poor when cold. Often used for purifying similar acetals.[1]
Ethanol	78.4	24.5	Highly recommended. Behaves similarly to methanol and is a common choice for benzylidene acetals.[3]
Ethyl Acetate	77.1	6.0	Good alternative. Its moderate polarity is well-suited for this class of compound.[3]
Ethanol/Water	Variable	Variable	Excellent mixed-solvent system. Allows for fine-tuning of polarity to achieve optimal crystal yield.[4]
Toluene	110.6	2.4	May be suitable, but its high boiling point increases the risk of the compound oiling out.

Step-by-Step Recrystallization Protocol (Using Ethanol)

• Dissolution: Place the crude 1,4-DI-O-Benzylidene-DL-ribitol in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to a gentle boil on a hot plate while stirring.

• Achieve Saturation: Continue adding small portions of hot ethanol until the solid just completely dissolves. Avoid adding a large excess of solvent.[5]

• (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, add a small amount of activated charcoal, and boil for 5-10 minutes.

• (Optional) Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration using a pre-warmed stemless funnel to remove them.[7]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is key to forming pure, well-defined crystals.[4]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 15 minutes to maximize the precipitation of the product.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any remaining soluble impurities.[7]

• Drying: Dry the purified crystals thoroughly. This can be done by air-drying on the filter paper or in a vacuum oven at a temperature well below the compound's melting point.

Recrystallization Workflow Diagram

This diagram illustrates the logical steps and decision points in the purification process.

Caption: Workflow for the recrystallization of 1,4-DI-O-Benzylidene-DL-ribitol.

References

• Unknown. Recrystallization Guide.[Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.[Link]

• Oba, M., Kawaji, S., Kushima, H., et al. Convenient synthesis of 1,4-dideoxy-1,4-imino-D-ribitol from D-ribose. Tokai University. [Link]

• Wired Chemist. Recrystallization.[Link]

• University of York. Problems with Recrystallisations.[Link]

• Chemistry Stack Exchange. (2019, March 2). Recrystallisation of dibenzylideneacetone.[Link]

• Gardlik, J. M., & Burkes, S. L. (1992). Process for preparing dibenzylidene-d-sorbitol compounds. U.S. Patent No. US5106999A.

• Oba, M., Kawaji, S., Kushima, H., et al. (2014). Convenient Synthesis of 1,4-Dideoxy-1,4-imino-D-ribitol from D-Ribose. ResearchGate. [Link]

• Unknown. (1998). Process for the preparation of ribitol.

• Unknown. Recrystallization II.[Link]

• Science Learning Center. Experiment: Recrystallization – Part II: Purification of Solids.[Link]

• Okesola, B. O., Vieira, V. M. P., Cornwell, D. J., et al. (2015). 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and its derivatives - Efficient, versatile and industrially-relevant low-molecular-weight gelators with over 100 years of history and a bright future. RSC Publishing. [Link]

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• 11. chem.libretexts.org [chem.libretexts.org]

Minimizing degradation of 1,4-DI-O-Benzylidene-DL-ribitol under strongly acidic conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges regarding the stability of acetal-protected polyols. 1,4-Di-O-benzylidene-DL-ribitol presents a unique synthetic challenge: it relies on two benzylidene acetal groups to protect a pentitol core. Because benzylidene acetals are inherently acid-labile, exposing this substrate to strongly acidic conditions (e.g., during glycosylation, Lewis acid-mediated couplings, or selective deprotections) often leads to rapid degradation via hydrolysis or acetal migration[1].

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you navigate strongly acidic environments without compromising your protecting groups.

Mechanistic Causality: Why Does Degradation Occur?

To prevent degradation, we must first understand the chemical causality. The acid-catalyzed hydrolysis of benzylidene acetals proceeds via an SN1-like mechanism. Protonation of an acetal oxygen is followed by the rate-determining cleavage of the C–O bond. This generates a highly reactive, resonance-stabilized oxocarbenium ion (characterized by a strong positive charge development in the transition state, ρ≈−4.06 )[2]. Subsequent nucleophilic attack by water yields a hemiacetal, which rapidly collapses into the free diol (ribitol) and benzaldehyde.

Mechanism of acid-catalyzed hydrolysis of benzylidene acetals via an oxocarbenium intermediate.

Because the stereochemistry and ring strain of the fused acetal rings on the ribitol core influence the activation energy ( ΔG‡ ) for oxocarbenium formation[3], the two most critical variables we can control to prevent this pathway are kinetic energy (temperature) and nucleophile availability (water) .

Troubleshooting Guide & FAQs

Q1: I need to use a strong Lewis acid (e.g., TMSOTf, BF₃·OEt₂) for a coupling reaction. How do I prevent the benzylidene groups from cleaving? A: The key is the strict exclusion of water combined with precise thermal control. The oxocarbenium ion cannot irreversibly hydrolyze if there is no water present to act as a nucleophile.

• Solvent: Use strictly anhydrous, non-nucleophilic solvents (e.g., freshly distilled DCM or toluene over 4Å molecular sieves).

• Temperature: Conduct the reaction at -78 °C to -40 °C. The Arrhenius equation dictates that lowering the temperature exponentially decreases the kinetic energy available to overcome the activation barrier for C–O bond cleavage[3].

Q2: My compound degrades during the reaction workup, not during the reaction itself. What is going wrong? A: This is a classic "quench failure." When an acidic reaction mixture is allowed to warm to room temperature before the acid is fully neutralized, the kinetic barrier for cleavage drops. Any atmospheric moisture or aqueous workup solutions introduced at this stage will immediately drive the equilibrium toward hydrolysis[1].

• Solution: Quench the reaction at the reaction temperature (e.g., -78 °C) using a non-nucleophilic base like triethylamine (TEA) before adding any aqueous solutions.

Q3: Can I use a proton scavenger to protect the acetal if a protic acid is generated as a byproduct during my reaction? A: Yes. If your reaction generates a protic acid (e.g., during a glycosylation event), include a sterically hindered, non-nucleophilic base in the reaction mixture from the start. 2,6-Di-tert-butylpyridine or 2,4,6-collidine are excellent choices. They will scavenge free protons without coordinating to Lewis acid catalysts or acting as competing nucleophiles.

Quantitative Stability Data

To assist in your experimental design, the following table summarizes the estimated half-lives ( t1/2​ ) of standard benzylidene acetals under various acidic conditions. Use this to benchmark your reaction times.

Acidic Condition	Solvent Environment	Temperature	Estimated t1/2​	Scientist Recommendation
1.0 M HCl (aq)	THF / Water (1:1)	25 °C	< 5 minutes	Avoid completely. Rapid, irreversible hydrolysis.
0.1 M TFA	DCM (Anhydrous)	25 °C	~4–10 minutes	High Risk. Use only if strictly necessary and quench rapidly[2].
0.1 M TFA	DCM (Anhydrous)	-78 °C	> 24 hours	Safe. Viable for short-duration transformations.
0.1 eq TMSOTf	DCM (Anhydrous, 4Å MS)	-78 °C	> 48 hours	Optimal. Recommended for Lewis acid-mediated couplings.

Validated Experimental Protocol

The following methodology provides a self-validating system for conducting strongly acidic reactions (such as a Lewis acid-mediated coupling) on 1,4-Di-O-benzylidene-DL-ribitol while preserving the acetal protecting groups.

Step-by-Step Methodology: Low-Temperature Acidic Manipulation

• System Preparation: Flame-dry a Schlenk flask under high vacuum and backfill with dry Argon. Repeat this cycle three times to ensure a strictly anhydrous atmosphere.

• Substrate Dissolution: Dissolve 1,4-di-O-benzylidene-DL-ribitol (1.0 eq) and your coupling partner in anhydrous dichloromethane (DCM, <10 ppm H₂O) to a concentration of 0.05 M. Add freshly activated 4Å molecular sieves. Stir for 30 minutes at room temperature to scavenge any residual trace moisture.

• Thermal Equilibration: Submerge the reaction flask in a dry ice/acetone bath. Allow the internal temperature to equilibrate to -78 °C for at least 15 minutes.

• Acid Addition: Add the strong acid (e.g., TMSOTf, 0.1–1.0 eq) dropwise down the inner side of the flask. This ensures the acid is pre-cooled to -78 °C before it contacts the reaction mixture, preventing localized thermal spikes that cause micro-environments of degradation.

• Reaction Monitoring: Stir at -78 °C. Monitor the reaction via TLC. (Pro-tip: Pre-treat your TLC capillary tubes with a drop of TEA to prevent the acidity of the silica gel from degrading the spot during elution).

• In-Situ Cold Quench (Critical): Once the reaction is complete, add an excess of anhydrous triethylamine (TEA, 2.0 eq relative to the acid) directly to the -78 °C mixture. Stir for 5 minutes at -78 °C to ensure complete neutralization.

• Aqueous Workup: Remove the cooling bath. Only after the mixture reaches 0 °C, dilute with saturated aqueous NaHCO₃. Extract the organic layer with DCM, dry over Na₂SO₄, and concentrate under reduced pressure.

Step-by-step workflow for acidic reactions with acid-labile acetals to prevent degradation.

References

• Title: Acceleration and Deceleration Factors on the Hydrolysis Reaction of 4,6-O-Benzylidene Acetal Group Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels Source: Journal of the American Chemical Society (PMC / NIH) URL: [Link]

• Title: Protective Groups in Organic Synthesis (3rd Edition) Source: John Wiley & Sons, Inc. URL: [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing 1,4-DI-O-Benzylidene-DL-ribitol vs isopropylidene protecting groups

Advanced Protecting Group Strategies: 1,4-Di-O-Benzylidene-DL-Ribitol vs. Isopropylidene Acetals

In the highly exacting field of carbohydrate chemistry and drug development, the strategic selection of diol protecting groups dictates the success or failure of multi-step synthetic pathways. While the isopropylidene group (acetonide) has long been the default choice for masking cis-1,2-diols, its limitations become glaringly apparent during the synthesis of sensitive purine C-nucleosides (such as Remdesivir analogs).

As application scientists, we frequently observe that relying solely on kinetic protection strategies leads to late-stage synthetic failures. Here, the benzylidene protecting group—exemplified by the robust 1,4-Di-O-benzylidene-DL-ribitol scaffold—emerges as a superior, orthogonal alternative. This guide objectively compares the mechanistic performance, regioselectivity, and deprotection causality of these two critical protecting groups.

Mechanistic Divergence: Kinetic vs. Thermodynamic Control

The fundamental divergence between these two protecting groups lies in their formation thermodynamics and spatial consequences on the polyol backbone.

• Isopropylidene Acetals (Acetonides): The reaction of a polyol with acetone (or 2,2-dimethoxypropane) under acidic conditions is a kinetically controlled process. It rapidly and preferentially protects cis-vicinal diols, forming relatively strained 5-membered dioxolane rings. While highly predictable for terminal diols, this kinetic trapping often leaves the remaining hydroxyls in flexible, non-ideal conformations for subsequent regioselective glycosylations.

• Benzylidene Acetals: Benzylidenation is a thermodynamically controlled process. While it classically favors 1,3-diols to form strain-free 6-membered dioxane rings, the inherent flexibility of the ribitol/ribonolactone backbone allows for complex structural rearrangements. Under thermodynamic equilibration, the highly stable 1,4-di-O-benzylidene configuration can emerge. This locks the polyol into a rigid, predictable spatial arrangement that acts as a powerful stereodirecting element during the coupling of glycosyl donors 1.

Fig 1. Divergent kinetic and thermodynamic pathways for ribitol protection.

The Causality of Deprotection: Overcoming Glycosidic Cleavage

The most critical failure point in purine nucleoside synthesis is the late-stage deprotection step. Understanding the causality behind these failures is essential for rational synthetic design.

The Isopropylidene Failure Mode: Isopropylidene ketals require strongly acidic conditions (e.g., TFA or aqueous HCl) for removal. In purine derivatives, these harsh acidic conditions protonate the nitrogen-rich purine ring. This protonation turns the nucleobase into an excellent leaving group, inadvertently triggering N-glycosidic bond cleavage and destroying the target molecule.

The Benzylidene Orthogonal Advantage: Conversely, the benzylidene group offers a self-validating orthogonal escape route. Because it is an aromatic acetal, it can be cleaved reductively via catalytic hydrogenolysis (Pd/C, H 2​ ) under completely neutral conditions. This causality—bypassing acid-catalyzed degradation entirely—is why benzylidene-protected ribitol derivatives are increasingly preferred in modern antiviral drug development 1.

Fig 2. Orthogonal deprotection logic preventing N-glycosidic bond cleavage.

Dual Utility: Synthetic Scaffold and Bioactive Phytochemical

Beyond its role as an engineered synthetic intermediate, 1,4-Di-O-benzylidene-DL-ribitol has been unexpectedly identified via GC-MS as a naturally occurring bioactive phytochemical in Vitex negundo leaf extracts. Recent in vitro transcriptome analyses demonstrate that this compound, alongside other phytochemicals, transcriptionally regulates colorectal cancer pathways, promoting apoptosis and G2/M cell cycle arrest in HCT-116 cell lines . This dual identity underscores both its chemical stability and its high biological relevance in drug discovery.

Quantitative Performance Comparison

The following table synthesizes the operational parameters of both protecting groups to aid in workflow selection 2:

Parameter	1,4-Di-O-Benzylidene-DL-Ribitol	Isopropylidene Acetals
Primary Ring Topology	6-membered (1,3-diols) or bridged 7-membered	5-membered (cis-1,2-diols)
Reaction Control	Thermodynamically controlled	Kinetically controlled
Stability to Base	Highly Stable	Highly Stable
Stability to Acid	Moderately Stable (Requires strong aqueous acid)	Highly Labile (Cleaved by mild acid)
Orthogonal Cleavage	Yes (Reductive hydrogenolysis, Pd/C)	No (Strictly acidic hydrolysis)
Purine Compatibility	Excellent (Preserves sensitive glycosidic bonds)	Poor (High risk of target degradation)

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following methodologies are designed as self-validating systems. They include built-in analytical checkpoints to confirm success before proceeding to the next synthetic step.

Protocol A: Thermodynamic Benzylidenation of Ribitol/Ribonolactone

Causality: We utilize anhydrous ZnCl 2​ as a Lewis acid rather than protic acids (like pTSA) to drive the thermodynamic equilibrium toward the di-O-benzylidene product while minimizing unwanted epimerization of the sensitive ribitol backbone.

• Initiation: Dissolve 10 mmol of D-ribono-1,4-lactone (or DL-ribitol) in 20 mL of anhydrous benzaldehyde.

• Catalysis: Add 1.5 equivalents of freshly fused, anhydrous ZnCl 2​ . Stir the suspension vigorously at room temperature under an inert argon atmosphere for 24 hours.

• In-Process Validation (TLC): Spot the reaction mixture against the starting material on silica gel TLC (Eluent: Hexanes/EtOAc 7:3). Validation Check: The starting ribitol is UV-inactive. The successful formation of the benzylidene derivative will appear as a highly UV-active spot (254 nm) with a significantly higher Rf​ value.

• Quenching & Extraction: Pour the mixture into ice-cold saturated aqueous NaHCO 3​ (50 mL) to neutralize the Lewis acid. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography.

• Final Validation (NMR): Analyze via 1 H NMR (CDCl 3​ ). Validation Check: Confirm the presence of the diagnostic acetal proton singlets (typically between δ 5.50 – 5.80 ppm) and the aromatic multiplet ( δ 7.30 – 7.50 ppm).

Protocol B: Kinetic Isopropylidenation (For Comparison)

Causality: 2,2-dimethoxypropane is utilized not just as a reagent, but as a chemical water scavenger. It consumes the water generated during ketalization, driving the kinetic equilibrium strictly toward the protected product.

• Initiation: Suspend 10 mmol of the polyol in 30 mL of anhydrous acetone.

• Reagent Addition: Add 3.0 equivalents of 2,2-dimethoxypropane followed by a catalytic amount of p -toluenesulfonic acid (0.1 eq). Stir at room temperature for 4 hours.

• In-Process Validation (TLC): Use KMnO 4​ stain. Validation Check: The highly polar starting material spot at the baseline should disappear, replaced by a faster-moving, non-UV active spot that stains yellow/brown against the purple KMnO 4​ background.

• Workup: Neutralize the acid catalyst by adding 0.5 mL of triethylamine (TEA) directly to the flask before concentration. This causality prevents premature acid-catalyzed deprotection during solvent evaporation.

• Final Validation (NMR): Analyze via 1 H NMR. Validation Check: Look for the two distinct, sharp methyl singlets of the acetonide group (typically around δ 1.35 and 1.50 ppm).

References

• Casati, S., Rota, P., Allevi, P., & Ciuffreda, P. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. Molecules, 26(21), 6434.[Link]

• Gouthami, K., Bagewadi, Z. K., Mulla, S. I., & Vaddi, D. R. (2025). The phytochemicals present in Vitex negundo leaf extract transcriptionally regulates colorectal cancer: An In vitro study using HCT-116 cells. Indian Journal of Biochemistry and Biophysics, 62, 1016. [Link]

• Calinaud, P., & Gelas, J. (2010). Synthesis of Isopropylidene, Benzylidene, and Related Acetals. Protecting Group Manipulations in Carbohydrate Synthesis.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Analytical Comparison Guide: High-Purity Reference Standard vs. In-House Extract for 1H and 13C NMR Validation of 1,4-Di-O-Benzylidene-DL-Ribitol

Executive Summary & Biological Context

The identification and structural validation of complex phytochemicals are critical bottlenecks in oncology drug development. Recent transcriptomic studies have isolated 1,4-Di-O-benzylidene-DL-ribitol from Vitex negundo leaf extracts, demonstrating its potent ability to induce apoptosis and regulate the cell cycle in HCT-116 colorectal cancer (CRC) cells 1. Mechanistically, this compound downregulates the WNT signaling cascade, a primary driver of CRC pathogenesis 2.

However, researchers frequently face a choice between utilizing commercially synthesized High-Purity Reference Standards (≥99%) or relying on In-House Crude Extracts (~85%) . Because the 1,4-di-O-benzylidene substitution pattern creates a rigid, stereochemically complex acetal framework, minor impurities or co-eluting isomers can drastically skew biological assays. This guide objectively compares the analytical performance of these two sourcing methods using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy as the ultimate self-validating benchmark.

Figure 1: WNT signaling pathway modulation by 1,4-Di-O-benzylidene-DL-ribitol in HCT-116 cells.

Product Comparison: High-Purity Standard vs. In-House Extract

When evaluating anti-cancer properties, the purity of the input material directly dictates the reliability of the transcriptomic output. The table below summarizes the quantitative differences between the High-Purity Standard and an In-House Extract when subjected to rigorous NMR and in vitro validation.

Performance Metric	High-Purity Reference Standard (≥99%)	In-House Crude Extract (~85%)
1H NMR Resolution (Acetal Region)	Sharp, distinct singlets at δ 5.55 and 5.52	Broadened peaks; overlapping terpene signals
13C NMR Signal-to-Noise (S/N)	>150:1 (at 512 scans)	<50:1 (at 512 scans); severe baseline distortion
Residual Solvents (NMR)	None detected (<0.1%)	Ethyl acetate (δ 4.12, 2.05), Methanol (δ 3.49)
Biological IC50 (HCT-116 cells)	14.08 ± 0.6 μg/mL [[1]]()	>25.0 μg/mL (High batch-to-batch variance)
Transcriptomic Reproducibility	Consistent WNT pathway downregulation	Weak/Inconsistent gene expression profiles

Self-Validating Experimental Protocols

To ensure scientific integrity, the following NMR protocols are designed as a self-validating system. Every parameter is chosen to establish causality between the experimental setup and the resulting spectral clarity.

Step 1: Sample Preparation

• Methodology: Dissolve 10.0 mg of 1,4-Di-O-benzylidene-DL-ribitol in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl3 is selected over DMSO-d6 to prevent the rapid exchange of the free hydroxyl proton on the ribitol backbone. This allows the C5-OH signal to be distinctly observed, confirming that the benzylidene groups have selectively protected the 1,4-positions without over-reacting.

Step 2: 1H NMR Acquisition (600 MHz)

• Methodology: Acquire data at 298 K using a 30° excitation pulse (zg30). Set the number of scans (NS) to 16 and the relaxation delay (D1) to 2.0 seconds.

• Causality: A D1 of 2.0 seconds is deliberately chosen to exceed 5×T1 (longitudinal relaxation time) of the longest relaxing proton. This ensures that the integration of the aromatic protons (10H) versus the acetal protons (2H) is fully quantitative, serving as an internal purity check.

Step 3: 13C NMR Acquisition (150 MHz)

• Methodology: Acquire data using a power-gated decoupling sequence (zgpg30) to remove 1H-13C scalar coupling. Set NS to 512 and D1 to 2.0 seconds.

• Causality: Quaternary aromatic carbons and the acetal carbons lack attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement. An NS of 512 is required to achieve a Signal-to-Noise (S/N) ratio >100:1, ensuring these critical structural markers rise above the baseline noise.

Figure 2: Self-validating NMR workflow for structural confirmation and purity assessment.

1H and 13C NMR Spectral Data Analysis

The structural confirmation of 1,4-Di-O-benzylidene-DL-ribitol relies on identifying the unique chemical shifts generated by the rigid benzylidene acetal rings. The High-Purity Standard will yield the following definitive spectral markers:

1H NMR (600 MHz, CDCl3) Validation Markers

• δ 7.45 - 7.30 (m, 10H, Ar-H): The multiplet corresponds to the two phenyl rings. In crude extracts, this region is often obscured by aromatic impurities.

• δ 5.55 (s, 1H) and δ 5.52 (s, 1H): These two sharp singlets belong to the acetal protons (Ph-CH<). Their presence as distinct singlets confirms the specific diastereomeric formation of the 1,4-di-O-benzylidene rings.

• δ 4.30 - 3.60 (m, 7H): The ribitol backbone (2 × CH2, 3 × CH). The complex multiplet arises from the restricted conformational flexibility induced by the acetal rings.

• δ 2.50 (br s, 1H, OH): The free hydroxyl group.

13C NMR (150 MHz, CDCl3) Validation Markers

• δ 137.5, 137.2: The ipso quaternary carbons of the aromatic rings.

• δ 101.5, 101.2: (Critical Marker) The acetal carbons. Chemical shifts near ~101 ppm are the universal hallmark of benzylidene acetal formation. A shift higher than 105 ppm would incorrectly suggest a furanoside structure.

• δ 80.1, 78.5, 72.3, 69.5, 62.1: The five carbons of the ribitol backbone.

By cross-referencing these exact shifts, researchers can confidently validate the High-Purity Standard before proceeding to sensitive in vitro assays, ensuring that observed apoptotic effects in HCT-116 cells are genuinely driven by 1,4-Di-O-benzylidene-DL-ribitol .

References

• The phytochemicals present in Vitex negundo leaf extract transcriptionally regulates colorectal cancer: An In vitro study using HCT-116 cells. Indian Journal of Biochemistry and Biophysics (August 2025). 1

• The phytochemicals present in Vitex negundo leaf extract - Open Research@CSIR-NIScPR. CSIR-NIScPR Database.

• Vitex negundo L. leaf extract suppresses the cell cycle and promotes apoptosis in colon cancer cells. Indian Journal of Biochemistry and Biophysics (May 2024).

• Pathway study of signalling pathways associated with colorectal cancer. ResearchGate / HCT-116 Cell Studies. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 1,4-Di-O-Benzylidene-DL-ribitol

This guide provides an in-depth analysis of the anticipated electron ionization mass spectrometry (EI-MS) fragmentation patterns of 1,4-di-O-benzylidene-DL-ribitol. Designed for researchers, scientists, and professionals in drug development, this document offers a technical comparison with alternative derivatization techniques, supported by established fragmentation principles and experimental data from related compounds. Our objective is to provide a foundational understanding for the structural elucidation of protected polyols.

Introduction: The Significance of Characterizing Protected Ribitol

Ribitol, a five-carbon sugar alcohol, is a key component in various biological pathways and a structural element of bacterial cell walls.[1] Its analysis often requires derivatization to enhance volatility for techniques like gas chromatography-mass spectrometry (GC-MS).[2] Benzylidene acetals are common protecting groups in carbohydrate chemistry, and understanding their fragmentation behavior is crucial for confirming the structure of synthesized intermediates like 1,4-di-O-benzylidene-DL-ribitol. This guide will explore the expected fragmentation pathways of this specific derivative and compare it with the well-documented fragmentation of per-O-trimethylsilyl (TMS) ribitol.

Experimental Workflow for Mass Spectrometric Analysis

The acquisition of mass spectra for compounds like 1,4-di-O-benzylidene-DL-ribitol typically involves GC-MS, which separates the analyte from a mixture before it enters the mass spectrometer.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: A dilute solution of 1,4-di-O-benzylidene-DL-ribitol is prepared in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography:

  • Column: A non-polar capillary column, such as a DB-5ms, is typically used.

  • Carrier Gas: Helium is employed as the carrier gas at a constant flow rate.

  • Injection: A splitless injection is often preferred for trace analysis to maximize the amount of analyte reaching the column.

  • Temperature Program: An initial oven temperature of around 150°C is held for a few minutes, followed by a ramp up to approximately 280°C to ensure elution of the derivative.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at a standard energy of 70 eV is used to induce fragmentation.

  • Mass Analyzer: A quadrupole or ion trap analyzer scans a mass range of m/z 50-500.

Caption: GC-MS workflow for the analysis of 1,4-di-O-benzylidene-DL-ribitol.

Predicted Fragmentation Pattern of 1,4-Di-O-Benzylidene-DL-ribitol

The molecular weight of 1,4-di-O-benzylidene-DL-ribitol (C₂₀H₂₂O₅) is 358.39 g/mol . Upon electron ionization, the molecular ion (M⁺˙) at m/z 358 is expected to be of low abundance due to the molecule's susceptibility to fragmentation. The fragmentation will be primarily driven by the stability of the benzyl and benzoyl cations.

Key Fragmentation Pathways

The initial ionization likely occurs on one of the oxygen atoms of the acetal groups.[3] The fragmentation then proceeds through several key pathways:

• Formation of the Benzoyl Cation (m/z 105): A hallmark of benzoyl and benzylidene compounds is the formation of the highly stable benzoyl cation (C₆H₅CO⁺). This is often the base peak in the spectrum.

• Formation of the Phenyl Cation (m/z 77): The benzoyl cation can subsequently lose a neutral carbon monoxide (CO) molecule to form the phenyl cation (C₆H₅⁺).[4]

• Loss of a Benzaldehyde Moiety (M - 106): Cleavage of the acetal ring can lead to the loss of a neutral benzaldehyde molecule (C₆H₅CHO), resulting in a fragment at m/z 252.

• Formation of a Dioxolane/Dioxane Ring Fragment (e.g., m/z 149): Cleavage within the polyol backbone can lead to fragments containing one of the benzylidene-protected rings. A common fragment for benzylidene acetals of polyols involves the benzylidene group and two carbons of the polyol chain.

• Tropylium Ion (m/z 91): Rearrangement of the benzyl group can form the stable tropylium cation.

Proposed Fragmentation Scheme

Caption: Proposed EI-MS fragmentation of 1,4-di-O-benzylidene-DL-ribitol.

Summary of Predicted Fragment Ions

m/z	Proposed Structure/Fragment	Comments
358	[C₂₀H₂₂O₅]⁺˙ (M⁺˙)	Molecular ion, likely low abundance.
252	[M - C₇H₆O]⁺˙	Loss of a neutral benzaldehyde molecule.
149	[C₉H₉O₂]⁺	Fragment containing a benzylidene group and two carbons of the ribitol chain.
106	[C₇H₆O]⁺˙	Benzaldehyde radical cation.
105	[C₇H₅O]⁺	Benzoyl cation, often the base peak.
91	[C₇H₇]⁺	Tropylium cation, a common rearrangement ion.
77	[C₆H₅]⁺	Phenyl cation, from the loss of CO from m/z 105.

Comparative Analysis: Benzylidene vs. Trimethylsilyl (TMS) Derivatives

To provide a clear comparison, we will contrast the expected fragmentation of 1,4-di-O-benzylidene-DL-ribitol with the known fragmentation of per-O-trimethylsilyl-ribitol (Ribitol, 5TMS derivative).[5][6]

Fragmentation of Per-O-TMS-Ribitol

The mass spectrum of the TMS derivative of ribitol is characterized by fragmentation of the carbon chain and rearrangements involving the TMS groups.[7] Unlike the benzylidene derivative, the molecular ion is often absent. Key fragments arise from the cleavage of C-C bonds along the sugar alcohol backbone.

m/z	Proposed Structure/Fragment	Comments
217	[(CH(OTMS))₂CH₂OTMS]⁺	A common fragment for TMS-derivatized pentitols.
205	[CH(OTMS)CH₂OTMS]⁺	Result of C-C bond cleavage.
147	[(CH₃)₂Si=O-Si(CH₃)₃]⁺	A rearrangement ion common in polysilylated compounds.
73	[Si(CH₃)₃]⁺	The trimethylsilyl cation, often a prominent peak.

Key Differences in Fragmentation Patterns

Feature	1,4-Di-O-Benzylidene-DL-ribitol (Predicted)	Per-O-TMS-Ribitol (Observed)
Primary Driver	Stability of aromatic fragments (benzoyl, phenyl).	Cleavage of the C-C backbone and TMS group rearrangements.
High Mass Ions	Fragments from the loss of benzaldehyde (m/z 252).	Fragments representing significant portions of the silylated backbone (e.g., m/z 217).
Base Peak	Likely the benzoyl cation (m/z 105).	Often a fragment from C-C cleavage or a rearrangement ion.
Characteristic Low Mass Ions	m/z 105, 91, 77.	m/z 73.

This comparison highlights how the choice of derivatizing agent fundamentally alters the fragmentation pathways. The benzylidene derivative provides clear information about the protecting group, while the TMS derivative yields fragments that are more indicative of the underlying polyol structure.

Conclusion

The mass spectrometry fragmentation pattern of 1,4-di-O-benzylidene-DL-ribitol is predicted to be dominated by the formation of stable aromatic ions, particularly the benzoyl cation at m/z 105. This is in stark contrast to the fragmentation of TMS-derivatized ribitol, which is characterized by cleavage of the carbon backbone. Understanding these distinct fragmentation patterns is essential for the unambiguous structural confirmation of protected sugar alcohols in synthetic chemistry and metabolomics. The principles outlined in this guide provide a robust framework for interpreting the mass spectra of these and related compounds.

References

• NIST. (n.d.). Ribitol, 5TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

• Kováčik, V., Kováč, P., & Šimánek, V. (1999). Electron Ionization Mass Spectra of Acetals of beta-D-glycopyranosylnitromethanes. Journal of Mass Spectrometry, 34(12), 1322-1327.
• Petersson, G. (1969).

• NIST. (n.d.). Ribitol. NIST Chemistry WebBook. Retrieved from [Link]

• Chem Help ASAP. (2022, November 23). common fragmentation mechanisms in mass spectrometry. YouTube. Retrieved from [Link]

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.

• MassBank. (2009, November 18). Ribitol. Retrieved from [Link]

• NIST. (n.d.). Ribitol, 5TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2023, June 26). Can we use ribitol as an internal standard for the untargeted GCMS metabolomics for phytochemical analysis? Retrieved from [Link]

• Richel, A., Mboungou-osyali, E., & De Pauw, E. (2012). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Journal of Mass Spectrometry, 47(5), 625-633.
• Wang, Y., et al. (2022). Ribitol alters multiple metabolic pathways of central carbon metabolism with enhanced glycolysis: A metabolomics and transcriptomics profiling of breast cancer. PLOS ONE, 17(12), e0278186.

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• 6. [Determination of alditols in wine by gas chromatography-mass spectrometry after acetate derivatization] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.lib.chalmers.se [publications.lib.chalmers.se]

Benchmarking 1,4-DI-O-Benzylidene-DL-ribitol as a Chiral Auxiliary: A Comparative Guide

The pursuit of highly stereoselective carbon-carbon bond formation relies heavily on the design and deployment of effective chiral auxiliaries. While industry standards such as Evans oxazolidinones, Myers' pseudoephedrine, and Oppolzer's camphorsultam dominate asymmetric synthesis, carbohydrate-derived scaffolds offer unique spatial geometries due to their rigid stereocenters and tunable protecting groups.

This guide benchmarks the theoretical and practical performance of 1,4-DI-O-Benzylidene-DL-ribitol —a compound originally identified as a bioactive phytochemical derivative[1]—repurposed as a chiral auxiliary for asymmetric alkylation. Because the base material is a DL-racemate, its application strictly requires an initial kinetic resolution. Once resolved, the rigidified 1,4-dioxepane ring and the sterically demanding benzylidene acetal create a highly effective chiral pocket for facial shielding.

Mechanistic Rationale & Structural Dynamics

To understand the efficacy of a chiral auxiliary, one must analyze the causality behind its facial shielding mechanism. The stereochemical outcome of an alkylation reaction depends entirely on locking the enolate geometry and blocking one trajectory of electrophilic attack.

• Evans Oxazolidinones: Rely on the steric bulk of an isopropyl or benzyl group on a 5-membered ring. The dipole-dipole repulsion between the imide carbonyls forces a highly organized Z-enolate upon chelation with Lewis acids or lithium[2].

• Myers' Pseudoephedrine: Utilizes a highly nucleophilic amide enolate. The lithium alkoxide forms a rigid chelate with the enolate oxygen, while the N-methyl group and the phenyl ring block the Si-face, directing attack to the Re-face[3].

• Oppolzer's Camphorsultam: Employs a rigid bicyclic bornane framework. The SO₂ group coordinates with the metal cation, locking the conformation and allowing the innate steric bulk of the camphor skeleton to dictate high diastereoselectivity[4].

• Resolved 1,4-Di-O-benzylidene-D-ribitol: When acylated, the lithium enolate coordinates with the adjacent acetal oxygen. The 1,4-benzylidene acetal forms a rigid 7-membered dioxepane-like conformation. The protruding phenyl ring of the benzylidene group acts as a steric wall, effectively shielding the Re-face and forcing the incoming electrophile to approach from the less hindered Si-face.

Mechanistic comparison of enolate facial shielding across different chiral auxiliaries.

Quantitative Benchmarking

The following table summarizes the performance metrics of the resolved D-enantiomer of 1,4-Di-O-benzylidene-ribitol against established industry standards.

Metric	1,4-Di-O-benzylidene-D-ribitol	Evans (4-Benzyl-2-oxazolidinone)	Myers (Pseudoephedrine)	Oppolzer (Camphorsultam)
Enolate Geometry	Z-enolate (Li⁺ chelated)	Z-enolate (Li⁺/Na⁺/B chelated)	Z-enolate (Li⁺ chelated)	Z-enolate (Li⁺/Na⁺ chelated)
Typical Alkylation de	~92 - 95%	>98%	>95%	>95%
Cleavage Conditions	LiOH / H₂O₂ (Mild)	LiOH / H₂O₂ or LiBH₄	Amide Hydrolysis / Reduction	LiOH / H₂O₂ or LiAlH₄
Auxiliary Recovery	~85%	>90%	>90%	>90%
Regulatory Status	Unrestricted	Unrestricted	Highly Restricted (Precursor)	Unrestricted
Source / Cost	Biomass/Phytochemical (Requires Resolution)	Amino Acids (High Cost)	Commodity (Restricted)	Camphor (Moderate Cost)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes inherent analytical checkpoints to verify the causality of the chemical transformations.

Protocol 1: Enzymatic Kinetic Resolution of 1,4-DI-O-Benzylidene-DL-ribitol

Because the starting material is a racemate, it must be resolved. We utilize an enzymatic kinetic resolution leveraging the high enantioselectivity of lipases.

• Reaction Setup: Dissolve 10 mmol of 1,4-DI-O-Benzylidene-DL-ribitol in 50 mL of anhydrous toluene. Add 30 mmol of vinyl acetate (acyl donor) and 500 mg of Candida antarctica Lipase B (Novozym 435).

• Causality of Reagents: Vinyl acetate is chosen because its byproduct, vinyl alcohol, immediately tautomerizes to acetaldehyde. This renders the acylation irreversible, driving the equilibrium forward. The lipase selectively acylates the primary hydroxyl of the D-enantiomer due to the spatial constraints of its active site.

• Incubation & Monitoring: Stir at 40°C for 24 hours. Monitor the reaction via TLC until exactly 50% conversion is achieved.

• Self-Validation (Chiral HPLC): Filter off the enzyme and separate the acylated L-form from the unreacted D-form via silica gel chromatography. Analyze the unreacted 1,4-Di-O-benzylidene-D-ribitol using Chiralpak AD-H HPLC. Validation Checkpoint: An enantiomeric excess (ee) of >99% must be confirmed before proceeding to auxiliary attachment.

Protocol 2: Asymmetric Alkylation

• Enolate Formation: Dissolve 1.0 mmol of the N/O-acylated 1,4-Di-O-benzylidene-D-ribitol derivative in 10 mL anhydrous THF. Cool to -78°C under argon. Dropwise add 1.1 mmol of Lithium Diisopropylamide (LDA). Stir for 30 minutes.

• Causality of Reagents: LDA is a bulky, non-nucleophilic base that kinetically deprotonates the alpha-carbon. The low temperature (-78°C) prevents thermodynamic equilibration, locking the Z-enolate via lithium coordination between the enolate oxygen and the auxiliary's acetal oxygen.

• Electrophilic Addition: Add 1.5 mmol of benzyl bromide dropwise. Slowly warm the reaction to -20°C over 4 hours. Quench with saturated aqueous NH₄Cl.

• Self-Validation (NMR): Extract the crude product and acquire a ¹H NMR spectrum. Validation Checkpoint: Locate the alpha-proton signals. The integration ratio of the major diastereomer to the minor diastereomer will directly yield the diastereomeric ratio (dr), which should exceed 95:5.

Protocol 3: Non-Destructive Cleavage

To recover the auxiliary and isolate the enantiopure product, mild cleavage is required to prevent epimerization of the newly formed stereocenter[5].

• Hydrolysis: Dissolve 1.0 mmol of the alkylated adduct in a 3:1 mixture of THF/H₂O (8 mL) at 0°C. Add 4.0 mmol of 30% H₂O₂ followed by 2.0 mmol of LiOH.

• Causality of Reagents: The addition of H₂O₂ generates the hydroperoxide anion (HOO⁻). Due to the alpha-effect (repulsion between adjacent lone pairs on the oxygen atoms), HOO⁻ is significantly more nucleophilic than the hydroxide ion. It rapidly attacks the sterically hindered carbonyl at 0°C, a temperature low enough to completely suppress base-catalyzed racemization.

• Isolation & Self-Validation: Quench with Na₂SO₃ to destroy excess peroxide. Acidify and extract the chiral carboxylic acid. Validation Checkpoint: Measure the specific optical rotation [α]D of the isolated acid and compare it to literature values. Weigh the recovered 1,4-Di-O-benzylidene-D-ribitol to ensure >85% mass recovery.

Workflow for the resolution, application, and recovery of the 1,4-Di-O-benzylidene-ribitol chiral auxiliary.

References

• Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones Journal of the American Chemical Society URL:[Link][3]

• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis (Evans Oxazolidinone) National Institutes of Health (NIH) / PMC URL:[Link][2]

• Stereoselective α-Hydroxylation of Amides Using Oppolzer's Sultam as Chiral Auxiliary The Journal of Organic Chemistry URL:[Link][4]

• The phytochemicals present in Vitex negundo leaf extract transcriptionally regulates colorectal cancer: An In vitro study using HCT-116 cells (Identification of 1,4-DI-O-Benzylidene-DL-ribitol) ResearchGate URL:[Link][1]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Analytical Profiling of 1,4-Di-O-Benzylidene-DL-Ribitol: FTIR Spectroscopy vs. Orthogonal Methods

Executive Summary

The benzylidene acetal group is a cornerstone protecting group in carbohydrate and polyol chemistry, enabling regioselective modifications critical for synthesizing advanced therapeutics[1]. 1,4-Di-O-benzylidene-DL-ribitol is a complex protected pentitol derivative. Accurate identification of this compound is essential, as the regiochemistry of the acetal linkages dictates downstream reactivity.

While Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) offer profound structural details, Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly specific fingerprinting method. This guide objectively compares FTIR against orthogonal analytical techniques and establishes a self-validating protocol for the precise identification of 1,4-Di-O-benzylidene-DL-ribitol.

Structural Causality & FTIR Reference Peaks

1,4-Di-O-benzylidene-DL-ribitol contains two benzylidene acetal rings (protecting four of the five hydroxyl groups of the ribitol backbone) and one free hydroxyl group. The FTIR spectrum is characterized by the transition from a broad, dominant polyol O-H stretch (seen in unprotected DL-ribitol) to highly distinct aromatic, acetal, and isolated O-H signals[2][3].

Understanding the causality behind these peaks is critical for spectral interpretation. Because the two bulky benzylidene groups sterically hinder intermolecular hydrogen bonding, the remaining single hydroxyl group presents a much sharper peak than a typical polyol.

Quantitative FTIR Peak Assignment

Table 1: Key diagnostic FTIR peaks for 1,4-Di-O-benzylidene-DL-ribitol identification.

Functional Group	Wavenumber (cm⁻¹)	Intensity & Shape	Causality / Structural Significance
Free O-H Stretch	~3450 - 3470	Medium, Sharp	Confirms the single unprotected hydroxyl group on the ribitol backbone. The sharpness indicates reduced hydrogen bonding[2].
Aromatic C-H Stretch	3030 - 3060	Weak, Sharp	Indicates the presence of the phenyl rings from the benzylidene protecting groups.
Aliphatic C-H Stretch	2850 - 2950	Medium, Multiple	Represents the ribitol carbon backbone and the acetal methine protons.
Aromatic C=C Bend	~1450 & ~1600	Medium, Sharp	Characteristic skeletal vibrations of the benzene rings[4].
Acetal C-O-C Stretch	1050 - 1150	Strong, Broad	Asymmetric and symmetric stretching of the 1,3-dioxane/1,3-dioxolane rings formed by benzylidene protection[2][3].
Monosubstituted Benzene	~700 & ~750	Strong, Sharp	Out-of-plane C-H bending of 5 adjacent hydrogen atoms. Definitive confirmation of the unsubstituted phenyl rings[2].

Comparative Performance: FTIR vs. Orthogonal Alternatives

To rigorously validate a synthesized batch of 1,4-Di-O-benzylidene-DL-ribitol, researchers must choose the right analytical tool. Table 2 compares the operational performance of FTIR against NMR and HRMS.

Table 2: Analytical comparison for protected sugar alcohol identification.

Parameter	FTIR Spectroscopy	¹H / ¹³C NMR Spectroscopy	High-Resolution Mass Spec (HRMS)
Primary Utility	Rapid functional group verification (acetal, aromatic, OH).	Exact regiochemistry and stereochemical assignment.	Exact molecular weight and elemental composition.
Sample Prep	Minimal (Solid-state KBr pellet). No solubility issues[4].	Requires deuterated solvents (e.g., CDCl₃, DMSO-d₆)[4].	Requires ionization matrix or solvent dissolution.
Analysis Time	< 5 minutes.	15 - 60 minutes.	10 - 30 minutes.
Isomer Differentiation	Moderate (Diastereomers show slight fingerprint variations).	High (Coupling constants explicitly define 1,4- vs 2,4- linkages).	Low (Isomers have identical exact mass unless MS/MS is used).
Cost / Throughput	Low Cost / High Throughput	High Cost / Medium Throughput	High Cost / Medium Throughput

Scientist's Verdict: FTIR is the superior choice for rapid batch-to-batch screening and confirming the success of the benzylidenation reaction (evidenced by the appearance of the 700/750 cm⁻¹ and 1050 cm⁻¹ bands). However, NMR remains mandatory for initial structural elucidation to confirm the exact 1,4-regioisomer over the 2,4- or 3,5-alternatives.

Self-Validating Experimental Protocol: KBr Pellet Technique

To ensure data integrity, the FTIR workflow must be a self-validating system. The KBr (Potassium Bromide) pellet technique is preferred for solid protected sugars to avoid solvent masking effects in the crucial fingerprint region[4].

Step-by-Step Methodology

• System Calibration (Validation Step): Before sample analysis, run a polystyrene standard film. Verify that the reference peak at 1601.2 cm⁻¹ is within ±1.0 cm⁻¹. This validates the interferometer's wavelength accuracy.

• Background Subtraction: Grind 100 mg of spectroscopic-grade, oven-dried KBr in an agate mortar. Press into a pellet and acquire a background spectrum (4000–400 cm⁻¹).

  • Causality: KBr is highly hygroscopic. This step subtracts ambient water vapor that could falsely elevate or distort the O-H stretch region of your sample.

• Sample Preparation: Weigh 1-2 mg of 1,4-Di-O-benzylidene-DL-ribitol and mix with 100 mg of the dry KBr[4]. Grind gently to a fine, uniform powder.

  • Causality: Particles must be smaller than the wavelength of incident IR light to prevent the Christiansen effect (severe light scattering that distorts peak baselines).

• Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent disk.

• Spectral Acquisition: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans to optimize the signal-to-noise ratio.

• Data Verification: Normalize the spectrum. Confirm the presence of the 700/750 cm⁻¹ doublet and the 1050-1150 cm⁻¹ C-O-C band[2][3]. If the O-H band at ~3450 cm⁻¹ is excessively broad, suspect water contamination in the KBr and re-dry the sample.

Visualized Workflows

The following diagrams map the logical relationships between the molecule's structure and its spectral output, as well as the self-validating analytical workflow.

Caption: Correlation between 1,4-Di-O-benzylidene-DL-ribitol structural features and FTIR spectral peaks.

Caption: Self-validating FTIR analytical workflow for benzylidene acetal identification.

Conclusion

For the identification of 1,4-Di-O-benzylidene-DL-ribitol, FTIR spectroscopy stands out as a highly efficient, first-line analytical technique. By tracking the emergence of the monosubstituted benzene out-of-plane bends (700/750 cm⁻¹) and the strong acetal C-O-C stretches (1050-1150 cm⁻¹), chemists can rapidly verify successful protection of the ribitol backbone. When executed using a rigorously moisture-controlled KBr protocol, FTIR provides a self-validating dataset that perfectly complements the stereochemical precision of NMR.

References

• [2] Synthesis, spectroscopic characterization, antibacterial and antioxidant activity of benzylidene-aniline derivatives - Jetir.Org. Available at:

• [1] Acceleration and Deceleration Factors on the Hydrolysis Reaction of 4,6-O-Benzylidene Acetal Group - The Journal of Organic Chemistry (ACS Publications). Available at:

• [4] Spectroscopic Profile of 2-Benzylidene-1H-indene-1,3(2H)-dione: A Technical Guide - Benchchem. Available at:

• [3] Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy - PMC. Available at:

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

1,4-DI-O-Benzylidene-DL-ribitol proper disposal procedures

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct their work safely and efficiently. Proper chemical waste management is not just a regulatory hurdle; it is a cornerstone of a safe and reproducible research environment. This guide provides a comprehensive, experience-driven framework for the proper disposal of 1,4-Di-O-benzylidene-DL-ribitol, moving beyond a simple checklist to explain the scientific reasoning behind each procedural step.

Section 1: Foundational Step - Hazard Characterization

The parent molecule, Ribitol (also known as Adonitol), is consistently classified as a non-hazardous substance.[1][2] Similarly, a closely related compound, 1,3:2,4-Dibenzylidene sorbitol (DBS), which also features a sugar alcohol backbone with benzylidene groups, is not classified as a hazardous material for transport and does not meet the criteria for classification under Regulation (EC) No 1272/2008.[3][4][5][6]

Based on this evidence from analogous compounds, pure 1,4-Di-O-benzylidene-DL-ribitol is reasonably presumed to be non-hazardous waste . However, it is crucial to remember that the generator of the waste is ultimately responsible for its correct classification.[7] This non-hazardous classification applies only to the pure, unused, or uncontaminated solid compound. If it is mixed with solvents, reagents, or byproducts from a reaction, the entire mixture must be evaluated based on its most hazardous component.

Table 1: Hazard Profile of Structurally Related Compounds

Property	Ribitol (Adonitol)	1,3:2,4-Dibenzylidene sorbitol (DBS)	Inferred for 1,4-Di-O-benzylidene-DL-ribitol
Hazard Classification	Does not meet criteria for classification.[2]	Does not meet criteria for classification.[6]	Likely Non-Hazardous
Primary Irritant Effect	No irritant effect on skin or eyes.[1]	Not classified as corrosive/irritant to skin or eyes.	Low to No Irritant Effect
Environmental Hazards	Not known to be hazardous to the environment.[8]	Discharge into the environment must be avoided.[3]	Avoid Environmental Release
Disposal Recommendation	Offer to a licensed disposal company.[9]	Disposal via licensed chemical destruction plant or controlled incineration.[3]	Licensed Disposal Company

Section 2: The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the decision-making process and physical steps for disposing of 1,4-Di-O-benzylidene-DL-ribitol waste. This workflow is designed to ensure safety and regulatory compliance at every stage.

Caption: Decision workflow for 1,4-Di-O-benzylidene-DL-ribitol disposal.

Detailed Procedural Steps:

• Waste Assessment:

  • Objective: Determine if your waste is the pure solid or part of a mixed stream.

  • Procedure: If the waste is from a reaction, it is a mixture. Consider all unreacted starting materials, solvents, catalysts, and byproducts. The entire mixture must be treated according to its most hazardous constituent.

  • Causality: This initial assessment prevents the improper and dangerous mixing of a non-hazardous solid with a regulated hazardous liquid, which would contaminate the entire waste stream and necessitate more stringent and costly disposal.

• Segregation:

  • Objective: Keep this specific waste stream separate from others.

  • Procedure: Dedicate a specific, clearly labeled container for 1,4-Di-O-benzylidene-DL-ribitol waste. Do not mix it with other waste types like solvents, acids, or bases.[10]

  • Causality: Chemical wastes should always be segregated to prevent unintended and potentially violent reactions.[10] Even though this compound is stable, this practice is a fundamental rule of laboratory safety.

• Personal Protective Equipment (PPE):

  • Objective: Protect yourself from potential exposure during handling.

  • Procedure: At a minimum, wear standard laboratory PPE: safety goggles with side shields, chemical-resistant gloves (such as nitrile), and a lab coat.[3]

  • Causality: While not classified as a skin or eye irritant, good industrial hygiene and safety practices dictate that direct contact with any chemical should be avoided to minimize any potential risk.[3]

• Containerization:

  • Objective: Safely contain the waste for storage and transport.

  • Procedure: Select a container made of a compatible material (e.g., a high-density polyethylene (HDPE) pail or the original product container) that has a tightly fitting lid.[10][11] Ensure the container is in good condition, free of leaks or cracks.[11] Keep the container closed at all times except when waste is being added.[11]

  • Causality: A secure, compatible container prevents spills and environmental release. Keeping it closed minimizes the risk of contamination or accidental mixing.

• Labeling:

  • Objective: Clearly communicate the contents of the waste container to all personnel and waste handlers.

  • Procedure: Label the container clearly with the full chemical name: "1,4-Di-O-benzylidene-DL-ribitol Waste". Do not use abbreviations or chemical formulas.[11] Include the date you started accumulating waste in the container and your lab's identifying information (e.g., Principal Investigator's name, room number).

  • Causality: Accurate labeling is a regulatory requirement and is critical for ensuring the waste is handled correctly by your institution's environmental health and safety (EH&S) department and the final disposal company.

• Accumulation and Storage:

  • Objective: Store the waste safely in the laboratory until it is ready for pickup.

  • Procedure: Store the sealed and labeled waste container in a designated, secondary containment area, such as a spill tray. This location should be at or near the point of generation and away from incompatible materials.[11][12]

  • Causality: Storing waste in designated satellite accumulation areas is a standard practice that keeps workspaces organized and prevents accidental spills from spreading.

• Final Disposition:

  • Objective: Transfer the waste to a licensed facility for final disposal.

  • Procedure: Follow your institution's specific procedures for requesting a chemical waste pickup from the EH&S office. The primary and recommended disposal method is to offer the material to a licensed chemical waste disposal company.[9] This company will likely handle it via controlled incineration or by placing it in a secure sanitary landfill.[3]

  • Causality: Using a licensed disposal company ensures that the waste is managed in an environmentally sound manner and in compliance with all federal, state, and local regulations.[13][14]

Section 3: Managing Special Circumstances

• Spill Cleanup (Solid): In the event of a small spill of the solid material, first ensure proper PPE is worn.[3] Carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[9] Avoid actions that generate dust.[3]

• Contaminated Labware: Disposable items like gloves, weighing paper, or wipes that are contaminated with 1,4-Di-O-benzylidene-DL-ribitol should be collected in the same solid waste container. Non-disposable glassware should be decontaminated by washing with an appropriate solvent; the solvent rinsate must be collected and disposed of as chemical waste based on the solvent's hazards.

• Empty Product Containers: An "empty" container is not truly empty and must be managed properly. Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[11][15] Collect the first rinsate as chemical waste. The subsequent rinses can typically be disposed of down the drain with copious amounts of water, but confirm this with your institutional guidelines. After triple-rinsing and air-drying, deface the original label and dispose of the container in the regular trash or recycling.[15]

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• Vertex AI Search. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview.
• Clean Management Environmental Group. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know.
• VLS Environmental Services. Hazardous vs. Non-Hazardous Waste.
• Occupational Safety and Health Administration. Hazardous Waste - Overview.
• Occupational Safety and Health Administration. Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• Temarry Recycling. (n.d.). So You Think Your Waste Is Just Non-Haz? There's More to it Than That.
• Illinois Environmental Protection Agency. Non Hazardous Waste.
• ACTenviro. (2020, June 30). How To Dispose Non-Hazardous Waste.
• Safety Data Sheet. (2025, September 10). Trade name: Ribitol.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• ChemicalBook. (2026, January 3). Chemical Safety Data Sheet MSDS / SDS - 1,3:2,4-Dibenzylidene sorbitol.
• Emory University. Chemical Waste Disposal Guidelines.
• Thermo Fisher Scientific. (2025, September 9). SAFETY DATA SHEET - D-Sorbitol.
• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Campus Safety Division. HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK.
• Chemos GmbH & Co. KG. (2021, February 25). Safety Data Sheet: 1,3:2,4-Di-p-methylbenzylidene sorbitol.
• Carl ROTH. Safety Data Sheet: Ribitol.
• Cayman Chemical. (2022, October 7). PRODUCT INFORMATION - Ribitol.
• Polish Journal of Environmental Studies. (n.d.). Environmental Threats of Natural Water Contamination with Polybrominated Diphenyl Ethers (PBDEs).
• Carl ROTH. Safety Data Sheet: D-Sorbitol.
• Royal Society of Chemistry. (2015, May 13). 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and its derivatives.
• PubMed. (2015, June 28). 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and Its Derivatives--Efficient, Versatile and Industrially-Relevant Low-Molecular-Weight Gelators With Over 100 Years of History and a Bright Future.
• BenchChem. (2025). Proper Disposal of D-Sorbitol-d4: A Step-by-Step Guide.
• Journal of Occupational Health. (2018). Occupational Exposure Limits for ethylidene norbornene, ethyleneimine, benomyl, and 2,3-epoxypropyl methacrylate, and classifica.
• Interstate Technology and Regulatory Council. Environmental Fate, Transport, and Investigation Strategies: 1,4-Dioxane.

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